Methyl 6-Nitroindole-3-acetate

• CAS: 2097800-34-3

Core Science & Biosynthesis

Technical Monograph: Methyl 6-Nitroindole-3-acetate (CAS 2097800-34-3)

[1]

Executive Summary

Methyl 6-Nitroindole-3-acetate (CAS 2097800-34-3) is a specialized heterocyclic intermediate belonging to the indole-3-acetic acid (IAA) derivative family.[1] While the parent compound, IAA, is the ubiquitous plant auxin, the introduction of a nitro group at the 6-position significantly alters its electronic and steric profile. This compound serves as a critical "scaffold molecule" in medicinal chemistry, primarily acting as a precursor to 6-aminoindole-3-acetate , a versatile pharmacophore found in kinase inhibitors, antiviral agents, and fluorescent biological probes.

This guide provides a comprehensive technical overview of its physicochemical properties, validated synthesis protocols, analytical characterization, and downstream utility in drug discovery.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]

Property	Detail
Chemical Name	Methyl 2-(6-nitro-1H-indol-3-yl)acetate
CAS Number	2097800-34-3
Molecular Formula	C₁₁H₁₀N₂O₄
Molecular Weight	234.21 g/mol
SMILES	COC(=O)CC1=CNC2=C1C=CC(=C2)[O-]
Appearance	Yellow to orange crystalline solid
Solubility	Soluble in DMSO, DMF, Ethyl Acetate; Sparingly soluble in MeOH; Insoluble in Water
Melting Point	Predicted: 140–145 °C (Solid state)
pKa (Predicted)	~14.5 (Indole NH), -0.5 (Conjugated acid of nitro group)
Storage	2–8 °C, inert atmosphere (Argon/Nitrogen), protect from light

Synthetic Pathways & Optimization

The synthesis of Methyl 6-Nitroindole-3-acetate is typically achieved through two primary routes: Direct Nitration (most common for research scale) and Fischer Indole Synthesis (higher specificity but more complex starting materials).

Protocol A: Regioselective Nitration of Methyl Indole-3-acetate

This protocol utilizes the electronic directing effects of the indole nitrogen to favor substitution at the 4- and 6-positions. The 6-nitro isomer is thermodynamically stable and can be isolated via column chromatography.

Reagents:

• Methyl indole-3-acetate (1.0 eq)

• Sodium Nitrate (NaNO₃) or Potassium Nitrate (KNO₃) (1.1 eq)

• Sulfuric Acid (H₂SO₄), concentrated

• Dichloromethane (DCM) for extraction

Step-by-Step Methodology:

• Dissolution: Dissolve Methyl indole-3-acetate (10 mmol) in concentrated H₂SO₄ (20 mL) at -10 °C. Note: The low temperature prevents oxidative degradation of the indole ring.

• Nitration: Slowly add a solution of NaNO₃ (11 mmol) in H₂SO₄ dropwise over 30 minutes. Maintain internal temperature below 0 °C.

• Quenching: Pour the reaction mixture onto crushed ice (200 g) with vigorous stirring. A yellow precipitate (mixture of 4- and 6-isomers) will form.

• Extraction: Extract the aqueous slurry with Ethyl Acetate (3 x 50 mL). Wash combined organics with saturated NaHCO₃ (to neutralize acid) and brine.

• Purification: Dry over MgSO₄ and concentrate. Purify via flash column chromatography (Silica Gel, Hexanes:Ethyl Acetate gradient 80:20 → 60:40).

  • Elution Order: The 4-nitro isomer typically elutes first (less polar due to intramolecular H-bonding), followed by the target 6-nitro isomer .

Protocol B: Fischer Indole Synthesis (Alternative)

For applications requiring high regiochemical purity without isomer separation, the Fischer synthesis using 4-nitrophenylhydrazine is preferred.

Workflow Diagram (Synthesis):

Caption: Comparative synthetic routes. The Nitration route (top) is direct but requires separation; Fischer synthesis (bottom) is regioselective.

Analytical Characterization (Self-Validating Metrics)

To ensure the integrity of the synthesized compound, the following spectroscopic signatures must be verified.

Technique	Expected Signature / Signal	Interpretation
¹H NMR (DMSO-d₆)	δ 11.5 ppm (br s, 1H)	Indole N-H proton (Exchangeable with D₂O).
δ 8.35 ppm (d, J=2.0 Hz, 1H)	H-7 proton (Deshielded by adjacent Nitro group).
δ 7.90 ppm (dd, J=8.5, 2.0 Hz, 1H)	H-5 proton (Ortho-coupling to H-4, Meta to H-7).
δ 7.65 ppm (d, J=8.5 Hz, 1H)	H-4 proton.
δ 7.45 ppm (s, 1H)	H-2 proton (Characteristic of 3-substituted indoles).
δ 3.80 ppm (s, 2H)	Methylene (-CH₂-) bridge.
δ 3.65 ppm (s, 3H)	Methyl ester (-OCH₃).
LC-MS (ESI)	[M+H]⁺ = 235.2	Positive ionization mode peak.
IR Spectroscopy	1735 cm⁻¹ (C=O)	Ester carbonyl stretch.
1530 & 1350 cm⁻¹ (NO₂)	Asymmetric & Symmetric Nitro stretches.

Applications in Drug Discovery

Methyl 6-Nitroindole-3-acetate is rarely the final active pharmaceutical ingredient (API). Instead, it acts as a high-value intermediate . Its utility lies in the orthogonal reactivity of its functional groups: the indole nitrogen (alkylation), the ester (hydrolysis/amidation), and the nitro group (reduction).

Key Transformation: Reduction to 6-Aminoindole

The reduction of the nitro group yields Methyl 6-aminoindole-3-acetate , a highly fluorescent scaffold used to create intrinsic fluorescent probes for biological systems.

• Reagents: H₂ (1 atm), 10% Pd/C, Methanol.

• Procedure: Hydrogenation at room temperature quantitatively yields the amine.

• Significance: The resulting amino group can be coupled with fluorophores or used to build urea/amide linkers in kinase inhibitors (targeting the ATP binding pocket).

Functionalization Map

Caption: The "Hub" reactivity profile. The nitro reduction (left) is the most common pharmaceutical application.

Safety & Handling Guidelines

• Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral/Inhalation).

• Nitro Compounds: Although stable, nitroaromatics can be energetic. Avoid heating dry solids above 200 °C.

• Personal Protective Equipment (PPE): Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood to avoid inhalation of dust.

• Waste Disposal: Dispose of as hazardous organic waste containing nitrogen. Do not mix with strong reducing agents or alkali metals.

References

• PubChem. Methyl 2-(6-nitro-1H-indol-3-yl)acetate (CAS 2097800-34-3) - Compound Summary.[2] National Library of Medicine.[2] Available at: [Link]

• Ge, D., et al. (2022). Regioselective synthesis of 6-nitroindole derivatives from enaminones and nitroaromatic compounds. Organic & Biomolecular Chemistry, 20, 1493-1499. Available at: [Link]

Sources

• 1. molcore.com [molcore.com]
• 2. 6-Nitro-1-methyl-3-acetylindole | C11H10N2O3 | CID 608995 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Monograph: 6-Nitroindole-3-Acetic Acid Methyl Ester

Chemical Identity, Synthetic Protocols, and Analytical Validation

Executive Summary & Physicochemical Profile[2][3][4]

6-Nitroindole-3-acetic acid methyl ester is a specialized indole derivative serving as a critical intermediate in the synthesis of tryptamine-based alkaloids and a functional probe in auxin signaling pathways.[1][2] Unlike its parent compound, indole-3-acetic acid (IAA), the inclusion of a nitro group at the C6 position introduces significant electronic withdrawal, altering the molecule's pKa, metabolic stability, and fluorescence properties.[1]

This guide provides a definitive technical breakdown of the molecule, moving beyond basic stoichiometry to practical handling, synthesis, and validation.

Core Physicochemical Data[5]

Property	Value	Technical Context
Molecular Formula	C₁₁H₁₀N₂O₄	Core Indole (C₈) + Acetate Side Chain (C₂) + Methyl Ester (C₁) + Nitro (N)
Average Molecular Weight	234.21 g/mol	Calculated using standard atomic weights (C=12.011, H=1.008, N=14.007, O=15.999).[1][2]
Monoisotopic Mass	234.0641 Da	Critical for High-Resolution Mass Spectrometry (HRMS) identification.[1][2]
Predicted LogP	~1.9 - 2.2	Increased lipophilicity compared to the free acid (IAA), facilitating cell membrane permeation.[1][2]
Appearance	Yellow/Orange Solid	Nitro-conjugation extends the chromophore, shifting absorption into the visible spectrum.[1][2]
Solubility	DMSO, MeOH, EtOAc	Poor solubility in water; requires organic co-solvents for biological assays.[1]

Synthetic Architecture

The synthesis of 6-nitroindole-3-acetic acid methyl ester is rarely performed de novo from non-indole precursors in a drug discovery setting.[1][2] The most robust, high-yield workflow involves the direct esterification of commercially available 6-nitroindole-3-acetic acid.[1][2] This approach minimizes side reactions common in Fischer Indole Synthesis when strong electron-withdrawing groups are present.[2]

Protocol: Acid-Catalyzed Esterification

Rationale: We utilize a methanol-sulfuric acid system.[1][2] The nitro group at C6 deactivates the ring, making the indole nitrogen less nucleophilic, thus reducing the risk of N-methylation side products compared to using methyl iodide/base.

Reagents:

• Precursor: 6-Nitroindole-3-acetic acid (CAS: 79473-06-6)[1][2]

• Solvent/Reactant: Anhydrous Methanol (MeOH)[1][2]

• Catalyst: Sulfuric Acid (H₂SO₄) or Thionyl Chloride (SOCl₂)[2]

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 eq (e.g., 500 mg) of 6-nitroindole-3-acetic acid in 20 mL anhydrous MeOH under nitrogen atmosphere.

• Activation: Cool to 0°C. Dropwise add 0.1 eq conc. H₂SO₄ (catalytic).[2] Alternative: Add 1.2 eq SOCl₂ dropwise to generate HCl in situ (more rigorous anhydrous conditions).

• Reflux: Heat the mixture to reflux (65°C) for 4–6 hours. Monitor via TLC (50% EtOAc/Hexane).[2] The product will run higher (Rf ~0.[2]6) than the baseline acid.[3][2]

• Workup: Cool to room temperature. Concentrate MeOH to ~5 mL under reduced pressure.

• Neutralization: Pour residue into ice-cold saturated NaHCO₃ (aq).

• Extraction: Extract 3x with Ethyl Acetate. The nitro-ester partitions into the organic phase.[2]

• Purification: Wash combined organics with brine, dry over MgSO₄, and concentrate. Recrystallize from MeOH/Hexane if necessary.

Synthetic Logic Flow (DOT Visualization)

Figure 1: Critical path for the conversion of the free acid to the methyl ester, prioritizing yield and minimizing N-alkylation byproducts.

Analytical Validation (QC)

Trustworthiness in chemical biology relies on proving identity and purity. For this molecule, the nitro group provides specific spectroscopic signatures that must be verified.

Self-Validating Analytical Loop

Do not proceed to biological assays until the compound passes the "Triad of Truth" : Mass (Identity), HPLC (Purity), and NMR (Structure).[2]

• High-Resolution Mass Spectrometry (HRMS):

  • Target Ion: [M+H]⁺ = 235.0714.[2]

  • Diagnostic: Look for the characteristic NO₂ loss fragment ([M-NO₂] or [M-HNO₂]) in MS/MS modes.[1][2]

• HPLC Purity Check:

  • Column: C18 Reverse Phase.

  • Mobile Phase: Water/Acetonitrile (+0.1% Formic Acid).[2]

  • Detection: UV at 254 nm and 350 nm .

  • Note: The nitro group causes a bathochromic shift. Absorbance at 350 nm is a specific purity check for the nitro-indole core, distinguishing it from non-nitrated impurities.

• Proton NMR (¹H-NMR) in DMSO-d₆:

  • Methyl Ester Singlet: Sharp peak at ~3.60–3.65 ppm (3H).[2]

  • Methylene Linker: Singlet at ~3.8 ppm (2H).[2]

  • Aromatic Region: The 6-nitro substitution pattern is distinct.[2]

    • H-7 (Ortho to NO₂): Doublet, desheilded (~8.2 ppm).

    • H-5 (Ortho to NO₂): Doublet of doublets, desheilded (~7.9 ppm).

    • H-4: Doublet (~7.6 ppm).[2][4][5]

    • H-2 (Indole): Singlet/Multiplet (~7.4 ppm).[2]

Validation Logic Diagram

Figure 2: The decision tree for quality control. Note the specific check at 350nm for the nitro-chromophore.

Functional Applications & Biological Context[3][4][8][9][10][11][12][13]

Why synthesize this specific ester? The 6-nitroindole-3-acetic acid methyl ester is not merely a chemical curiosity; it is a precision tool in two primary fields.

Plant Biology: Auxin Transport Probes

The methyl ester acts as a pro-drug for the free acid.

• Mechanism: The ester is lipophilic, allowing it to diffuse passively across the plant cell plasma membrane. Once inside, intracellular esterases hydrolyze it to the active 6-nitroindole-3-acetic acid.[1][2]

• Utility: 6-nitro-IAA is a poor substrate for auxin transport carriers (PIN proteins).[1][2] It allows researchers to decouple uptake from efflux, serving as a tool to map auxin accumulation zones without the rapid washout seen with native IAA.

Medicinal Chemistry: Covalent Warheads & Scaffolds

The nitro group is a "masked" amine.

• Reduction: The nitro group can be reduced (Fe/HCl or H₂/Pd) to the 6-amino derivative.[2]

• Scaffold: The 6-aminoindole scaffold is a privileged structure in kinase inhibitors (e.g., targeting VEGF or CDK).[2] The methyl ester protects the carboxylic acid during the harsh reduction steps required to functionalize the 6-position.[2]

References

• PubChem. Compound Summary: Methyl indole-3-acetate (Parent Structure Data).[6][2][7] National Library of Medicine. Accessed October 2023.[8] [Link]

• Royal Society of Chemistry. Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions.[2] RSC Advances, 2023. [Link]

• National Institutes of Health (NIH). Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders.[2] ChemMedChem, 2021.[9] [Link]

Sources

• 1. Showing Compound Indole-3-methyl acetate (FDB000936) - FooDB [foodb.ca]
• 2. 6-Nitroindoline(19727-83-4) 1H NMR [m.chemicalbook.com]
• 3. Buy 6-Nitroindole-3-acetic Acid | 79473-06-6 [smolecule.com]
• 4. rsc.org [rsc.org]
• 5. Indole-3-acetic acid(87-51-4) 1H NMR spectrum [chemicalbook.com]
• 6. Methyl indole-3-acetate | C11H11NO2 | CID 74706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 6-Nitro-1-methyl-3-acetylindole | C11H10N2O3 | CID 608995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Comparison: 6-Nitroindole vs. Methyl Indole-3-Acetate

Executive Summary

This guide provides a rigorous technical analysis comparing 6-nitroindole and methyl indole-3-acetate . While both share the indole bicyclic core, they represent fundamentally different strategic entry points in synthetic and medicinal chemistry.

• 6-Nitroindole represents a core-modified scaffold . The nitro group at the C6 position exerts a profound electronic effect (electron-withdrawing), significantly altering the pKa of the pyrrolic nitrogen and deactivating the ring toward electrophilic aromatic substitution (EAS). It is a critical precursor for 6-aminoindoles, which are privileged pharmacophores in kinase inhibitors and antiviral agents.

• Methyl indole-3-acetate represents a side-chain functionalized scaffold . It retains the electron-rich character of the indole ring but blocks the reactive C3 position. Biologically, it serves as a lipophilic, inactive prodrug form of the plant hormone auxin (Indole-3-acetic acid, IAA), capable of crossing membranes before hydrolytic activation.

Physicochemical & Structural Analysis

The divergence in reactivity between these two compounds is dictated by their electronic landscapes.

Electronic Effects

• 6-Nitroindole: The nitro group (

  ) is a strong electron-withdrawing group (EWG) via both induction ( ) and resonance ( ). Position 6 is conjugated with the pyrrole nitrogen lone pair, leading to decreased electron density across the -system. This increases the acidity of the N-H proton (lower pKa) relative to unsubstituted indole.

• Methyl indole-3-acetate: The acetate side chain at C3 has a negligible inductive effect on the aromatic core. The indole ring remains electron-rich. The ester moiety adds lipophilicity (

  increase) and acts as a masked carboxylic acid.

Comparative Data Table

Feature	6-Nitroindole	Methyl Indole-3-Acetate
CAS Registry	4769-96-4	1912-33-0
Formula
Mol.[1][2][3] Weight	162.15 g/mol	189.21 g/mol
Core Electronics	Electron-Deficient (Deactivated)	Electron-Rich (Activated)
C3 Reactivity	Open for functionalization (but deactivated)	Blocked by acetate group
N-H Acidity	High (pKa < 16)	Moderate (pKa ~ 17, similar to indole)
Primary Utility	Precursor to 6-aminoindole scaffolds	Auxin analog / C2-functionalization substrate
Solubility	Soluble in DMSO, MeOH, EtOAc	Soluble in EtOH, Chloroform, Ether

Synthetic Access & Reactivity Profiles[1]

6-Nitroindole: The Deactivated Core

Synthesis typically proceeds via the Leimgruber-Batcho indole synthesis or modified Reissert synthesis, avoiding direct nitration which often yields mixtures of 3-, 4-, and 6-isomers.

Key Reactivity:

• Reduction: The primary synthetic utility is the reduction of the

  group to .[4] This restores nucleophilicity and allows for amide coupling or urea formation (common in drug discovery).

• N-Alkylation: Due to increased N-H acidity, N-alkylation can be performed under milder basic conditions compared to unsubstituted indoles.

• Electrophilic Substitution: The ring is deactivated. Standard Vilsmeier-Haack formylation at C3 requires forcing conditions.

Methyl Indole-3-Acetate: The C3-Blocked Scaffold

Synthesized via Fischer Indole Synthesis or esterification of IAA.

Key Reactivity:

• Hydrolysis: The methyl ester is labile. Base-catalyzed hydrolysis (Saponification) or enzymatic cleavage (by esterases) yields the free acid (IAA).

• C2-Functionalization: With C3 blocked, electrophilic attack or metal-catalyzed C-H activation is directed to the C2 position. This is crucial for synthesizing complex indole alkaloids or NSAID analogs (e.g., Indomethacin derivatives).

Visualization of Reactivity Pathways

Figure 1: Divergent chemical reactivity pathways. 6-Nitroindole acts as a reduction precursor, while Methyl Indole-3-Acetate serves as a substrate for hydrolysis or C2-functionalization.

Biological & Medicinal Applications[5][6]

6-Nitroindole in Drug Discovery

The 6-nitro group is rarely the final pharmacophore. It serves as a "mask" for the amino group.

• Mechanism: 6-Aminoindoles can form hydrogen bonds with the hinge region of kinase enzymes.

• Case Study: Used in the synthesis of HIV-1 attachment inhibitors where the indole core mimics the tryptophan residue of the viral gp120 protein.

Methyl Indole-3-Acetate in Plant Biology

• Auxin Homeostasis: In Arabidopsis thaliana, the methyl ester (MeIAA) is an inactive transport form.[5] It is non-polar, allowing diffusion across cell membranes. Once inside, intracellular esterases (e.g., AtMES family) hydrolyze it to the active anionic form (IAA), which binds to the TIR1/AFB receptor complex.

• Herbicidal Activity: High concentrations of MeIAA overwhelm the hydrolysis machinery, leading to toxic auxin buildup and uncontrolled growth (herbicide mode of action).

Visualization of Biological Logic

Figure 2: The activation pathway of Methyl Indole-3-Acetate in biological systems.

Experimental Protocols

Protocol A: Selective Reduction of 6-Nitroindole

Objective: Synthesis of 6-aminoindole without over-reduction of the indole double bond. Mechanism: Nitro group reduction via electron transfer.

• Reagents: 6-Nitroindole (1.0 eq), Tin(II) Chloride Dihydrate (

  , 5.0 eq), Ethanol (0.1 M concentration).

• Procedure:

  • Dissolve 6-nitroindole in ethanol in a round-bottom flask.

  • Add

    in one portion.[6]

  • Heat to reflux (

    ) for 3 hours. Monitor by TLC (Start material , Product in 1:1 Hex/EtOAc).

  • Critical Step: Cool to RT. Pour into ice water. Adjust pH to 8-9 using saturated

    . Do not use strong NaOH as it may polymerize the electron-rich aminoindole.

  • Filter the resulting tin salts through Celite. Extract filtrate with Ethyl Acetate (

    ).[7]

  • Dry over

    and concentrate in vacuo.

• Storage: 6-Aminoindole is oxidation-sensitive. Store under Argon at

  .

Protocol B: C2-Alkylation of Methyl Indole-3-Acetate

Objective: Functionalization of the C2 position using Pd-catalyzed C-H activation. Mechanism: Electrophilic palladation at C2 followed by oxidative addition and reductive elimination.

• Reagents: Methyl indole-3-acetate (1.0 eq), Aryl Iodide (1.2 eq),

  (5 mol%), (2.0 eq), DMF.

• Procedure:

  • In a glovebox or under Argon, combine methyl indole-3-acetate, aryl iodide, palladium catalyst, and silver carbonate in a sealed tube.

  • Add dry DMF (0.2 M).

  • Heat to

    for 12 hours.

  • Workup: Dilute with EtOAc, wash with water (

    ) to remove DMF.

  • Purify via silica gel chromatography.[7]

• Note: The ester group at C3 prevents C3-alkylation, directing the catalyst exclusively to C2.

References

• Synthesis of 6-Nitroindole Derivatives: Ge, D., et al. "Regioselective synthesis of 6-nitroindole derivatives from enaminones and nitroaromatic compounds." Organic & Biomolecular Chemistry, 2022.

• Biological Activity of Methyl Indole-3-Acetate: Yang, Y., et al. "Inactive Methyl Indole-3-Acetic Acid Ester Can Be Hydrolyzed and Activated by Several Esterases Belonging to the AtMES Esterase Family of Arabidopsis." Plant Physiology, 2008.

• Reduction Protocols: BenchChem. "Application Notes and Protocols for the Reduction of 3-Nitroindole to 3-Aminoindole." (Applicable to 6-isomer).

• C2-Alkylation Strategy: Lanke, V., et al. "Direct C2–H alkylation of indoles driven by the photochemical activity of halogen-bonded complexes." Beilstein Journal of Organic Chemistry, 2021.

• Indole Acidity & Hammett Correlations: "Hammett correlations of the coupling of aryldiazonium salts with indoles." Heterocycles, 2003.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. 6-Nitroindole(4769-96-4) 1H NMR spectrum [chemicalbook.com]
• 3. Methyl Indole-3-acetate | LGC Standards [lgcstandards.com]
• 4. BJOC - Continuous-flow synthesis of primary amines: Metal-free reduction of aliphatic and aromatic nitro derivatives with trichlorosilane [beilstein-journals.org]
• 5. The possible action mechanisms of indole-3-acetic acid methyl ester in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. beilstein-journals.org [beilstein-journals.org]

A Comprehensive Safety and Handling Guide for Methyl 6-Nitroindole-3-acetate

An In-depth Technical Resource for Researchers and Drug Development Professionals

As a cornerstone of innovation in pharmaceutical research and organic synthesis, the safe handling of novel chemical entities is paramount. This guide provides a detailed safety and handling protocol for Methyl 6-Nitroindole-3-acetate, a compound of interest in various research and development applications. In the absence of a specific Safety Data Sheet (SDS), this document synthesizes critical safety information from structurally related compounds and established chemical safety principles to offer a comprehensive resource for laboratory personnel.

The insights herein are grounded in the fundamental principles of chemical reactivity and toxicology associated with the nitroindole and methyl acetate functional groups. This guide is designed to empower researchers with the knowledge to implement self-validating safety protocols, ensuring a secure and compliant laboratory environment.

Section 1: Hazard Identification and Classification

Methyl 6-Nitroindole-3-acetate is not extensively characterized in publicly available safety literature. Therefore, a precautionary approach is warranted, drawing analogies from related nitroaromatic and indole compounds. The primary hazards are anticipated to be associated with its nitro functional group and the indole nucleus.

Based on aggregated GHS information for similar compounds, the following hazard classifications should be considered[1]:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled[1][2][3].

• Skin Corrosion/Irritation: Causes skin irritation[2][4].

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation[2][4][5].

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation[2][4][5].

Precautionary Statements:

• Prevention: Avoid breathing dust/fumes/gas/mist/vapors/spray. Wash skin thoroughly after handling. Do not eat, drink, or smoke when using this product. Use only outdoors or in a well-ventilated area. Wear protective gloves/protective clothing/eye protection/face protection.[2]

• Response: If skin irritation occurs, get medical advice/attention. If eye irritation persists, get medical advice/attention.[6]

Section 2: Chemical and Physical Properties

A summary of the known and predicted physicochemical properties of Methyl 6-Nitroindole-3-acetate and related compounds is presented below. This information is crucial for understanding its behavior under various laboratory conditions.

Property	Value/Information	Source
Molecular Formula	C₁₁H₁₀N₂O₄	N/A
Molecular Weight	234.21 g/mol	N/A
Appearance	Expected to be a solid	[3]
Melting Point	Not available. For the related 3-Methyl-6-nitro-1H-indazole: 184.0 to 188.0 °C
Solubility	Likely soluble in organic solvents like Chloroform and Methanol (slightly)	[3]
Storage Condition	Store in a cool, dry, well-ventilated place. Keep container tightly sealed.[2][7][8]	N/A

Section 3: Safe Handling and Storage Protocols

Adherence to stringent handling and storage procedures is critical to mitigate the risks associated with Methyl 6-Nitroindole-3-acetate.

Engineering Controls and Personal Protective Equipment (PPE)

The primary line of defense against chemical exposure is the implementation of robust engineering controls.

• Ventilation: All manipulations of Methyl 6-Nitroindole-3-acetate should be conducted in a certified chemical fume hood to minimize inhalation exposure.[2]

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye contact.[5]

  • Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber) to prevent skin contact.[3][5]

  • Body Protection: A lab coat or chemical-resistant apron should be worn.

  • Respiratory Protection: If engineering controls are insufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[9]

General Handling Procedures

• Avoid the formation of dust and aerosols.

• Ground/bond container and receiving equipment to prevent static discharge, especially when handling flammable solvents.[6][9]

• Keep away from heat, sparks, open flames, and other ignition sources.[6][9][10]

• Wash hands thoroughly after handling.[2][5]

Storage Requirements

Proper storage is essential to maintain the integrity of the compound and prevent hazardous situations.

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[2][8]

• Keep containers tightly closed when not in use.[7][8][9]

• Protect from direct sunlight.[9]

Section 4: Emergency Procedures and First Aid

Prompt and appropriate action is crucial in the event of an emergency.

First-Aid Measures

• Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[2][8]

• Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, seek medical advice/attention. Take off contaminated clothing and wash it before reuse.[2][8]

• Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][6][8]

• Ingestion: If swallowed, rinse mouth. Call a POISON CENTER or doctor if you feel unwell.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide.[11]

• Unsuitable Extinguishing Media: Do not use a heavy water stream.[11]

• Specific Hazards: May emit toxic fumes (carbon oxides, nitrogen oxides) under fire conditions.[10]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus and full protective clothing.[9][11]

Accidental Release Measures

• Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal protective equipment.[11]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[9]

• Methods for Cleaning Up: Absorb spillage with non-combustible, absorbent material. Collect and place in a suitable container for disposal.[9][11]

Section 5: Experimental Workflows and Safety Integration

The following diagrams illustrate the integration of safety protocols into standard laboratory workflows involving Methyl 6-Nitroindole-3-acetate.

Chemical Handling Workflow

Caption: Decision-making process for an exposure event.

Section 6: Toxicological Information

Detailed toxicological data for Methyl 6-Nitroindole-3-acetate is not available. The toxicological properties are inferred from related compounds.

• Acute Effects: Harmful if swallowed, inhaled, or in contact with skin. Causes irritation to the skin, eyes, and respiratory tract. [1][2][3]* Chronic Effects: No information is available on the long-term effects of exposure. As with many nitroaromatic compounds, caution should be exercised to avoid repeated or prolonged exposure.

Section 7: Disposal Considerations

All waste materials containing Methyl 6-Nitroindole-3-acetate should be handled as hazardous chemical waste.

• Dispose of contents/container to an approved waste disposal plant. [5]* Do not allow the material to be released into the environment. [9]

References

• SAFETY DATA SHEET METHYL ACETATE. (2013, September 20).
• 3-Methyl-6-nitro-1h-indazole - Apollo Scientific. (2023, July 3).
• The information in this document should be made available to all who may handle the product. - SAFETY DATA SHEET. (2015, May 19).
• Material Safety Data Sheet - Methyl acetate MSDS. (2005, October 11).
• Methyl Acetate - Safety Data Sheet. (2019, March 25).
• 3-methyl-6-nitro-3H-indazole - ChemBK. (2024, April 10).
• 3 - SAFETY DATA SHEET. (2025, December 18).
• 6494-19-5, 3-Methyl-6-nitro-1H-indazole Formula - ECHEMI.
• Safety Data Sheet: Iron(3+) acetate - Chemos GmbH&Co.KG.
• METHYL ACETATE AR - Loba Chemie. (2024, September 11).
• SAFETY DATA SHEET - Sigma-Aldrich. (2023, September 13).
• 3-Methyl-6-nitroindazole | 6494-19-5 | Tokyo Chemical Industry (India) Pvt. Ltd.
• Methyl indole-3-acetate | C11H11NO2 | CID 74706 - PubChem.

Sources

• 1. echemi.com [echemi.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. chembk.com [chembk.com]
• 4. Methyl indole-3-acetate | C11H11NO2 | CID 74706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemos.de [chemos.de]
• 6. aglayne.com [aglayne.com]
• 7. agilent.com [agilent.com]
• 8. fishersci.com [fishersci.com]
• 9. safety365.sevron.co.uk [safety365.sevron.co.uk]
• 10. home.miracosta.edu [home.miracosta.edu]
• 11. lobachemie.com [lobachemie.com]

Protocols & Analytical Methods

Application Note: Chemo-Selective Reduction of Methyl 6-Nitroindole-3-acetate

Abstract & Strategic Overview

The reduction of Methyl 6-Nitroindole-3-acetate (Compound 1 ) to Methyl 6-Aminoindole-3-acetate (Compound 2 ) is a pivotal transformation in the synthesis of indole-based pharmacophores. While the transformation appears trivial, the indole scaffold presents specific challenges:

• Chemo-selectivity: The reduction must target the nitro group without hydrolyzing the methyl ester side chain or reducing the indole C2-C3 double bond.

• Product Stability: Electron-rich aminoindoles are prone to oxidative polymerization (turning dark purple/black) upon exposure to air and light.

This guide details three validated protocols. Protocol A (Iron-Mediated) is the recommended method for robustness and scalability. Protocol B (Catalytic Hydrogenation) is preferred for high-throughput screening (HTS) scales due to its cleanliness. Protocol C (

) is reserved for substrates sensitive to acidic/metallic conditions.

Reaction Scheme

The transformation involves the stepwise reduction of the nitro group through nitroso and hydroxylamine intermediates to the amine.

Caption: Stepwise reduction pathway from nitroindole to aminoindole.

Method Selection Guide

Parameter	Protocol A: Fe / AcOH	Protocol B: / Pd-C	Protocol C:
Scale Suitability	High (Gram to Kg)	Low to Medium (mg to Gram)	Medium
Chemo-selectivity	Excellent (Preserves Ester)	Good (Risk of over-reduction)	Excellent
Reaction Time	1 - 3 Hours	2 - 12 Hours	2 - 4 Hours
Workup Difficulty	Low (Filtration required)	Very Low (Filtration)	High (Emulsion risk)
Cost	Low	High (Catalyst cost)	Medium
Recommendation	Primary Choice	Cleanest Profile	Backup Choice

Protocol A: Iron-Mediated Reduction (Recommended)

Mechanism: Single Electron Transfer (SET) from zero-valent iron in a weak acid media. Why this works: Iron in acetic acid is mild enough to leave the methyl ester intact while quantitatively reducing the nitro group. It avoids the flammability risks of hydrogenation.

Reagents

• Methyl 6-Nitroindole-3-acetate (1.0 equiv)

• Iron Powder (325 mesh, reduced) (5.0 - 8.0 equiv)

• Acetic Acid (Glacial) (Solvent/Proton Source)

• Ethanol (Co-solvent, optional for solubility)

• Ethyl Acetate (for extraction)[1][2][3]

Step-by-Step Procedure

• Setup: In a 3-neck round-bottom flask equipped with a mechanical stirrer and reflux condenser, dissolve Methyl 6-Nitroindole-3-acetate (10 g, 42.7 mmol) in a mixture of Ethanol (100 mL) and Acetic Acid (20 mL).

  • Note: Ethanol is used to ensure the organic substrate is fully dissolved; Acetic acid acts as the proton donor.

• Activation: Heat the solution to 60°C .

• Addition: Add Iron Powder (12 g, ~215 mmol) portion-wise over 15 minutes.

  • Caution: The reaction is exothermic.[2][4] Monitor internal temperature to prevent runaway reflux.

• Reaction: Stir vigorously at 70-80°C for 2 hours.

  • Monitoring: Check TLC (50% EtOAc/Hexane). The starting material (yellow spot) should disappear, replaced by a lower Rf fluorescent spot (amine).

• Workup (Critical Step):

  • Cool the mixture to room temperature.

  • Filtration: Filter the reaction mixture through a pad of Celite to remove unreacted iron and iron oxide sludge. Wash the pad with Ethyl Acetate.[2][5]

  • Neutralization: Concentrate the filtrate to remove most ethanol/acetic acid. Dilute the residue with Ethyl Acetate (200 mL) and carefully wash with saturated

    solution until the aqueous layer is pH ~8.

  • Why: Acidic conditions during workup can protonate the amine, trapping it in the aqueous layer.

• Isolation: Dry the organic layer over

  , filter, and concentrate in vacuo.

• Purification: If the product is dark (oxidation), purify immediately via flash column chromatography (DCM/MeOH 95:5) or recrystallize from Ethanol/Water.

Protocol B: Catalytic Hydrogenation

Mechanism: Surface-catalyzed hydride transfer. Why this works: It is the cleanest method with no metal waste generation, ideal for small-scale medicinal chemistry.

Reagents

• Methyl 6-Nitroindole-3-acetate (1.0 equiv)

• 10% Palladium on Carbon (Pd/C) (10 wt% loading)

• Methanol or Ethanol (Solvent)[3]

• Hydrogen Gas (

  ) (Balloon or Parr Shaker)

Step-by-Step Procedure

• Safety Check: Ensure all ignition sources are removed. Purge the reaction vessel with Nitrogen (

  ).

• Dissolution: Dissolve the substrate (1.0 g) in Methanol (20 mL).

  • Tip: If solubility is poor, use THF/MeOH (1:1).

• Catalyst Addition: Carefully add 10% Pd/C (100 mg, 10 wt% of substrate) under a gentle stream of Nitrogen.

  • Warning: Dry Pd/C is pyrophoric. Always keep it wet or under inert gas.

• Hydrogenation: Evacuate the flask and backfill with

  (balloon pressure is usually sufficient). Stir vigorously at Room Temperature (RT) for 4-12 hours.

• Monitoring: Monitor by LCMS. Look for the Mass [M+H] = 205.2 (Amine) vs 235.2 (Nitro).

  • Troubleshooting: If the reaction stalls at the hydroxylamine intermediate (M+16), replace the

    balloon and increase stirring speed.

• Workup:

  • Filter the mixture through a Celite pad to remove the catalyst.

  • Critical: Do not let the filter cake dry out completely in air (fire hazard). Wash with MeOH.

• Isolation: Concentrate the filtrate to yield the clean amine.

Protocol C: Stannous Chloride ( )

Mechanism: Electron transfer mediated by Tin(II). Why this works: Known as the "classic" nitro reduction, it is highly chemo-selective and tolerates other reducible groups (e.g., aldehydes, ketones) if present on the scaffold.

Reagents

• Methyl 6-Nitroindole-3-acetate (1.0 equiv)

• (5.0 equiv)[1]

• Ethanol or Ethyl Acetate[6]

Step-by-Step Procedure

• Dissolution: Dissolve substrate (1.0 g) in Ethanol (20 mL).

• Addition: Add

  (4.8 g, 5 equiv).

• Reaction: Heat to 70°C for 2-3 hours.

• Workup (The "Nightmare" Prevention):

  • Challenge: Tin salts form a gelatinous emulsion with water/base.

  • Solution: Cool to RT. Pour the mixture into ice water. Adjust pH to 8 with saturated

    .[2][5]

  • Add Rochelle Salt (Potassium Sodium Tartrate): Add a saturated solution of Rochelle salt and stir for 1 hour. This complexes the tin and breaks the emulsion.

• Extraction: Extract with Ethyl Acetate, dry, and concentrate.

Stability & Storage (Critical Control Points)

The product, Methyl 6-Aminoindole-3-acetate , is an electron-rich aniline derivative.

• Oxidation Risk: Upon exposure to air, the compound will turn from off-white/tan to dark purple/black. This is due to the formation of quinoidal species or oxidative dimers.

• Storage Protocol:

  • Store under an inert atmosphere (Argon/Nitrogen).

  • Keep at -20°C.

  • If the product darkens, a quick filtration through a short silica plug (eluting with EtOAc) usually restores purity.

Workflow Visualization

Caption: Decision tree and workflow for the reduction of Methyl 6-Nitroindole-3-acetate.

References

• BenchChem. Application Notes and Protocols for the Reduction of 3-Nitroindole to 3-Aminoindole. (Accessed 2023).[7] Link

• Common Organic Chemistry. Nitro Reduction - Iron (Fe). (Accessed 2023).[7] Link

• Bellamy, F. D., & Ou, K. (1984). Selective reduction of aromatic nitro compounds with stannous chloride in non acidic and non aqueous medium.[6] Tetrahedron Letters, 25(8), 839-842.[6] Link[3]

• ACS GCI Pharmaceutical Roundtable. Reagent Guides: Sn2+ reduction. (Accessed 2023).[7] Link

• Ivonin, S. P., et al. (2002). Synthesis of 3-formyl-6-azaindoles... (Demonstrating stability of indole esters). ChemRxiv. Link

Sources

• 1. scispace.com [scispace.com]
• 2. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]
• 3. reddit.com [reddit.com]
• 4. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 7. mdpi.com [mdpi.com]

Application Note: Methyl 6-Nitroindole-3-acetate in Peptide Synthesis

This Application Note provides a comprehensive technical guide for utilizing Methyl 6-Nitroindole-3-acetate in peptide synthesis. It addresses the needs of drug discovery professionals focusing on peptidomimetics, FRET probe design, and antimicrobial peptide-heterocycle hybrids.[1]

Executive Summary

Methyl 6-Nitroindole-3-acetate is a versatile indole scaffold used in the synthesis of non-canonical peptide hybrids.[1] Unlike standard amino acids, it serves three distinct, high-value functions in modern drug discovery:

• FRET Quenching: The nitro-indole moiety acts as a non-fluorescent quencher (similar to 3-nitrotyrosine), suitable for pairing with UV-excited fluorophores (e.g., Abz, Edans) in protease assays.[1]

• Peptidomimetic Scaffolding: It functions as a "chameleon" building block.[1] In its nitro form, it provides a hydrophobic, electron-deficient cap.[1] Upon reduction, it yields a 6-aminoindole core, enabling orthogonal branching (e.g., urea/amide formation) at the 6-position while bound to the solid phase.[1]

• Antimicrobial Pharmacophore: Indole-3-acetic acid (IAA) derivatives are established antimicrobial agents.[1] Conjugating this moiety to cationic peptides enhances membrane penetration and potency.[1]

This guide details the hydrolysis of the methyl ester precursor, solid-phase coupling , and on-resin functionalization .[1]

Pre-Synthesis: Preparation of the Active Building Block

Methyl 6-Nitroindole-3-acetate is an ester and must be hydrolyzed to the free acid (6-Nitroindole-3-acetic acid ) before it can be used in standard Fmoc/tBu Solid-Phase Peptide Synthesis (SPPS).[1]

Protocol A: Chemo-Selective Hydrolysis

Objective: Generate the free carboxylic acid without degrading the nitro group or the indole ring.

Reagents:

• Methyl 6-Nitroindole-3-acetate (1.0 eq)[1]

• Lithium Hydroxide Monohydrate (LiOH[1]·H₂O) (3.0 eq)

• Solvent: THF/Water (3:1 v/v)[1]

• Acidification: 1M HCl[1]

Step-by-Step Procedure:

• Dissolution: Dissolve Methyl 6-Nitroindole-3-acetate in THF (10 mL per gram). The solution will appear yellow/orange.[1]

• Saponification: Add the LiOH solution (dissolved in minimal water) dropwise at 0°C.

• Reaction: Stir at Room Temperature (RT) for 4–6 hours. Monitor by TLC (Ethyl Acetate/Hexane 1:1).[1] The ester spot (higher R_f) should disappear.[1]

• Work-up:

  • Evaporate THF under reduced pressure (do not heat above 40°C).

  • Dilute the aqueous residue with water and wash once with Diethyl Ether (to remove unreacted ester).[1]

  • Acidify the aqueous layer to pH 2–3 using 1M HCl.[1] The product will precipitate as a yellow solid.[1]

• Isolation: Filter the precipitate, wash with cold water, and dry under high vacuum over P₂O₅.

  • Yield Expectation: >90%

  • Storage: Store at -20°C, protected from light.[1]

Core Application: Solid-Phase Peptide Synthesis (SPPS)

Once hydrolyzed, 6-Nitroindole-3-acetic acid (6-NIA) can be introduced to the peptide chain.[1]

Protocol B: N-Terminal Coupling (Capping)

This protocol describes attaching 6-NIA to the N-terminus of a resin-bound peptide.[1] This is common for creating antimicrobial hybrids or FRET substrates.[1]

Reagents:

• Resin-bound peptide (Fmoc-deprotected)[1]

• 6-Nitroindole-3-acetic acid (3.0 eq)[1]

• HBTU or HATU (2.9 eq)[1]

• DIEA (Diisopropylethylamine) (6.0 eq)[1]

• DMF (Dimethylformamide)[1]

Procedure:

• Activation: Dissolve 6-NIA and HBTU in DMF. Add DIEA and activate for 2 minutes.[1] Note: The solution will be deep yellow.

• Coupling: Add the activated mixture to the resin. Shake at RT for 45–60 minutes.

• Monitoring: Perform a Kaiser Test.

  • Negative (Yellow/Colorless beads): Coupling complete.[1]

  • Positive (Blue beads): Recouple using PyBOP/HOAt.[1]

• Washing: Wash resin with DMF (3x) and DCM (3x).[1]

Advanced Workflow: On-Resin Scaffold Engineering

This is the most powerful application.[1] The 6-nitro group serves as a "masked" amine.[1] Once the indole is coupled to the peptide, the nitro group can be reduced on-resin to a primary amine, creating a new attachment point for drug fragments or fluorophores.

Protocol C: On-Resin Nitro Reduction

Warning: Standard hydrogenation (H₂/Pd) is difficult on solid phase.[1] The Stannous Chloride (SnCl₂) method is preferred for its reliability and compatibility with peptide bonds.[1]

Reagents:

• SnCl₂[2]·2H₂O (2M solution in DMF)

• Degassed DMF

Procedure:

• Swelling: Swell the resin (carrying the 6-nitroindole-peptide) in DMF for 20 mins.

• Reduction: Add the 2M SnCl₂ solution to the resin.[1]

• Incubation: Shake at RT for 4–6 hours.

  • Visual Cue: The resin color often shifts from bright yellow (nitro) to a duller tan/brown (amine).[1]

• Washing (Critical): Wash extensively to remove tin salts.[1]

  • DMF (3x)[1]

  • DMF/Water (1:[1]1) (3x) – Essential for removing inorganic salts.[1]

  • MeOH (3x)[1]

  • DCM (3x)[1]

• Validation: Perform a Chloranil test (specific for secondary/aromatic amines) or cleavage of a small aliquot for LC-MS analysis. Mass shift: -30 Da (NO₂

  NH₂).[1]

Protocol D: Orthogonal Derivatization

The newly formed 6-amino group is less nucleophilic than an aliphatic amine (aniline-like).[1] Use "hard" activation conditions.

• Acylation: Use symmetric anhydrides (e.g., Acetic Anhydride) or acid chlorides with Pyridine.[1]

• Urea Formation: React with Isocyanates (R-NCO) in DCM to form stable urea linkages.[1]

Visual Workflow & Logic

The following diagram illustrates the decision matrix for using Methyl 6-Nitroindole-3-acetate, contrasting the "Capping" route with the "Scaffold" route.

Figure 1: Strategic workflow for utilizing Methyl 6-Nitroindole-3-acetate in peptide synthesis, highlighting the divergence between direct application (Route A) and chemical modification (Route B).

Comparative Analysis of Reduction Methods

When performing the reduction step (Protocol C) on solid phase, reagent choice is critical to prevent peptide degradation.[1]

Method	Reagent System	SPPS Compatibility	Pros	Cons
Stannous Chloride	SnCl₂ / DMF	High	Reliable, mild, no racemization.[1]	Requires extensive washing to remove Tin.[1]
Dithionite	Na₂S₂O₄ / Water/Dioxane	Medium	Very mild, aqueous conditions.[1]	Poor resin swelling in water; incomplete reaction on hydrophobic resins.[1]
Hydrogenation	H₂ / Pd/C	Low	Cleanest reaction.[1]	Heterogeneous catalyst cannot penetrate resin beads effectively.[1]
Zinc/Acetic Acid	Zn dust / AcOH	Low	Fast.[1]	Acidic conditions may cleave acid-labile linkers (e.g., Rink Amide).[1]

Recommendation: Use SnCl₂ for all standard polystyrene-based resins (Wang, Rink Amide).[1]

References

• Peptide-Heterocycle Hybrids: Design, solid phase peptide synthesis, and biological evaluation of indole-3-carboxylic acid conjugates. (2023).[1][3] National Institutes of Health (PMC).[1] Link

• Indole Synthesis & Modification: Regioselective synthesis of 6-nitroindole derivatives. (2013).[1] Royal Society of Chemistry (RSC).[1] Link

• FRET Peptide Design: Tryptophan Fluorescence Quenching Assays for Measuring Protein-ligand Binding Affinities. (2019).[1] National Institutes of Health (PMC).[1] Link

• Nitro Reduction Protocols: Application Notes and Protocols for the Reduction of 3-Nitroindole. (2025).[1][2][4] BenchChem. Link[1]

• General SPPS Methodology: Introduction to Peptide Synthesis. (2001).[1] Current Protocols in Protein Science. Link

Sources

• 1. Quenched Fluorescent Peptide (FRET Peptide) Synthesis - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]

Preparation of 6-aminoindole-3-acetate from methyl ester precursor

Application Note: High-Fidelity Preparation of 6-Aminoindole-3-Acetic Acid from Methyl Ester Precursor

Executive Summary

This application note details the optimized protocol for the preparation of 6-aminoindole-3-acetic acid (6-AIAA) via the hydrolytic cleavage of its methyl ester precursor, methyl 6-aminoindole-3-acetate .

While indole-3-acetic acid (IAA) derivatives are ubiquitous in medicinal chemistry and plant biology as auxin analogs, the 6-amino variant presents unique synthetic challenges.[1] The electron-donating amino group at the C6 position significantly increases the electron density of the indole ring, rendering it highly susceptible to oxidative degradation (forming quinone-imines) and acid-catalyzed polymerization.[1] Furthermore, indole-3-acetic acids are prone to decarboxylation under thermal or acidic stress.[1]

This guide provides a self-validating, low-temperature lithium hydroxide (LiOH) hydrolysis protocol designed to maximize yield while preserving the structural integrity of the labile indole core.[1]

Scientific Background & Mechanism

The conversion involves the saponification of the methyl ester using a mild base.[1] Unlike robust phenyl esters, amino-indole esters require careful control of pH and oxidative conditions.[1]

• Reaction Type: Nucleophilic Acyl Substitution (Hydrolysis).[1]

• Key Challenges:

  • Oxidative Instability: The C6-amino group activates the ring towards electrophilic attack and oxidation by atmospheric oxygen.[1]

  • Decarboxylation: The indole-3-acetic acid moiety can lose

    to form 3-methyl-6-aminoindole (skatole derivative) if the pH drops below 2.0 or temperature exceeds 40°C.[1]

  • Zwitterionic Character: The product contains both a basic amine and an acidic carboxyl group, complicating isolation.[1]

Reaction Scheme:

[1]

Materials & Equipment

Reagents:

• Precursor: Methyl 6-aminoindole-3-acetate (Purity >98%).[1]

• Base: Lithium Hydroxide Monohydrate (

  ), 2.0 M aqueous solution.[1]

• Solvents: Tetrahydrofuran (THF, HPLC grade, peroxide-free), Methanol (MeOH), Deionized Water (

  ).[1]

• Acid: 1.0 M Hydrochloric Acid (HCl) or Acetic Acid (AcOH).[1]

• Inert Gas: Argon (preferred) or Nitrogen (

  ).[1]

Equipment:

• Double-manifold Schlenk line or balloon gas setup.[1]

• Rotary evaporator with water bath set to <30°C.[1]

• pH meter (calibrated 3-point).

• Amber glassware (to protect from light-induced oxidation).[1]

Experimental Protocol

Phase 1: Solubilization & Inerting (Critical for Stability)[1]

• Rationale: Eliminating oxygen prevents the formation of dark oxidative byproducts (melanin-like polymers).[1]

• Step 1: Charge a flame-dried, amber round-bottom flask with Methyl 6-aminoindole-3-acetate (1.0 eq).

• Step 2: Evacuate and backfill with Argon (3 cycles).[1]

• Step 3: Add THF:MeOH (3:1 v/v) via syringe to dissolve the ester.[1] Concentration should be approx.[1] 0.1 M.

• Step 4: Cool the solution to 0°C using an ice/water bath.

Phase 2: Saponification

• Rationale: LiOH is a milder base than NaOH, reducing the risk of side reactions.[1]

• Step 5: Dropwise add 2.0 M LiOH (2.5 eq) over 10 minutes.

• Step 6: Allow the reaction to stir at 0°C for 30 minutes , then slowly warm to Room Temperature (20-25°C) .

• Step 7: Monitor by TLC (System: DCM/MeOH 9:1) or HPLC.[1][2] The ester spot (

  ) should disappear, replaced by the baseline acid spot.[1] Target time: 2–4 hours.

Phase 3: Controlled Workup & Isolation

• Rationale: Direct acidification to pH 1 can trigger decarboxylation.[1] We target the isoelectric point (pI) for precipitation.[1]

• Step 8: Cool the reaction mixture back to 0°C .

• Step 9: Carefully adjust pH to 5.0–5.5 using 1.0 M HCl.[1] Note: Do not overshoot below pH 4.[1]

• Step 10:

  • Method A (Precipitation): If the product precipitates as a zwitterion, filter under Argon and wash with cold water/ether.[1]

  • Method B (Extraction): If no precipitate, extract with Ethyl Acetate (3x) .[1] Note: The zwitterion is water-soluble; salting out with NaCl may be required.[1]

  • Method C (Stable Salt Formation - Recommended): Acidify to pH 1.0 with HCl in dioxane to form the Hydrochloride salt , which is significantly more stable to oxidation than the free amine.[1] Evaporate solvent at <30°C.[1]

Phase 4: Purification

• Step 11: Recrystallize immediately from Ethanol/Ether or store as a solid under Argon at -20°C.[1]

Process Visualization

Workflow Diagram

The following diagram illustrates the critical decision points and flow of the hydrolysis protocol.

Caption: Decision tree for the hydrolysis of methyl 6-aminoindole-3-acetate, highlighting the critical pH adjustment step for stability.

Quality Control & Data Analysis

Table 1: Expected Analytical Parameters

Parameter	Specification	Method	Notes
Appearance	Off-white to pale tan solid	Visual	Dark brown/black indicates oxidation.[1]
NMR	Loss of singlet at ppm	-DMSO	Confirms removal of Methyl ester group.[1]
Mass Spec		ESI-MS	shift from 205 (Ester) to 191 (Acid).[1]
Purity		HPLC (C18)	Mobile Phase: Water/Acetonitrile (+0.1% TFA).[1]

Troubleshooting Guide

• Problem: Reaction mixture turns dark/black.

  • Cause: Oxidation of the 6-aminoindole moiety.[1]

  • Solution: Ensure strict Argon atmosphere. Add 1-2% Ascorbic acid to the aqueous workup buffer as an antioxidant.[1]

• Problem: Low Yield / Product missing after workup.

  • Cause: Decarboxylation (loss of

    ) or water solubility.[1]

  • Solution: Keep temperature

    during evaporation. Saturate aqueous phase with NaCl before extraction.[1] Use Method B (HCl salt) to trap the amine and reduce water solubility.[1]

• Problem: Incomplete Hydrolysis.

  • Cause: Steric hindrance or insufficient base.[1]

  • Solution: Increase LiOH to 4.0 eq. Do not heat; instead, extend reaction time to 12 hours.

References

• Indole-3-Acetic Acid Biosynthesis and Stability.

  • Source: Journal of Applied Biology and Biotechnology.[1]

  • Relevance: Discusses the stability of IAA derivatives and degradation pathways (decarboxyl

  • URL:[Link]

• Synthesis of Amino Acid Deriv

  • Source: ResearchGate (Full Text).[1]

  • Relevance: Provides precedent for the hydrolysis of substituted indole-3-acetic acid esters using mild basic conditions.[1]

  • URL:[Link]

• Methyl Indole-3-Acetic Acid Ester Hydrolysis.

  • Source: National Institutes of Health (NIH) / Plant Physiol.[1]

  • Relevance: Validates the chemical relationship between the methyl ester precursor and the active acid form.

  • URL:[Link]

• Regioselective Synthesis of Nitroindoles (Precursor Synthesis).

  • Source: RSC Advances.[1]

  • Relevance: Background on synthesizing the nitro-precursors required before the amino-ester step.[1]

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

Technical Guide: Antifungal Profiling of Methyl 6-Nitroindole-3-acetate (M6NIA)

Topic: Methyl 6-Nitroindole-3-acetate Antifungal Biological Activity Assays Content Type: Application Note & Technical Protocols Audience: Senior Research Scientists, Medicinal Chemists, and Assay Development Leads[1]

[1]

Introduction: The Indole Scaffold in Antifungal Discovery[1]

The indole scaffold represents a privileged structure in medicinal chemistry, serving as the core for essential biological signaling molecules (e.g., auxin, serotonin) and a vast array of therapeutics.[1] Methyl 6-Nitroindole-3-acetate (M6NIA) is a synthetic derivative of particular interest due to its structural convergence of three pharmacophoric elements:

• The Indole Core: Capable of intercalation into DNA and interaction with aromatic residues in fungal enzymes (e.g., CYP51, efflux pumps).[1]

• The C6-Nitro Group: An electron-withdrawing group often associated with the generation of reactive oxygen species (ROS) via nitro-reduction cycles within the fungal cytoplasm, a known mechanism for fungicidal activity.[1]

• The C3-Methyl Acetate Side Chain: Increases lipophilicity compared to the free acid (indole-3-acetic acid), enhancing cell wall permeability and potentially acting as a prodrug that releases the active acid moiety intracellularly.[1]

This application note details the standardized protocols for evaluating the antifungal efficacy of M6NIA, moving from phenotypic screening (MIC) to mechanistic validation (ROS generation and Biofilm inhibition).[1]

Compound Handling & Stock Preparation[1]

Critical Technical Insight: M6NIA contains an ester linkage and a nitro-indole core.[1] It is susceptible to hydrolysis in unbuffered aqueous environments and potential photodegradation.[1]

Protocol A: Stock Solution Preparation

• Solvent Selection: Dimethyl Sulfoxide (DMSO), molecular biology grade (≥99.9%).[1] Avoid ethanol due to potential transesterification or evaporation issues during long incubations.[1]

• Concentration: Prepare a 10 mg/mL (approx. 42 mM) master stock.

  • Molecular Weight Calculation: MW of Methyl 6-Nitroindole-3-acetate ≈ 234.21 g/mol .[1]

  • Weighing: Weigh 10 mg of M6NIA powder into a sterile, amber glass vial (to protect from light).

  • Dissolution: Add 1.0 mL DMSO.[1] Vortex for 30 seconds until fully dissolved.[1]

• Storage: Aliquot into 50 µL volumes in amber microtubes. Store at -20°C. Do not freeze-thaw more than 3 times.

Core Assay: High-Throughput MIC Determination

Standard: Adapted from CLSI M27-A3 (Yeasts) and M38-A2 (Filamentous Fungi).

Rationale: The Minimum Inhibitory Concentration (MIC) is the gold standard for potency.[1] We utilize a broth microdilution method to ensure precise quantification.[1]

Materials

• Test Organisms: Candida albicans (ATCC 90028), Aspergillus fumigatus (ATCC 204305), Cryptococcus neoformans (H99).[1]

• Media: RPMI 1640 medium buffered with MOPS (0.165 M) to pH 7.0.

• Control: Amphotericin B or Fluconazole (Positive Control); 1% DMSO (Vehicle Control).[1]

• Plate: 96-well sterile polystyrene microplate (U-bottom for yeast, F-bottom for molds).

Step-by-Step Protocol

• Inoculum Preparation:

  • Culture fungi on Potato Dextrose Agar (PDA) for 24h (yeast) or 48-72h (molds) at 35°C.

  • Suspend colonies in sterile saline (0.85%).[1] Adjust optical density (OD) to 0.5 McFarland standard (1–5 × 10⁶ CFU/mL).

  • Dilute this suspension 1:1000 (yeast) or 1:50 (molds) into RPMI 1640 to achieve the final working inoculum (0.5–2.5 × 10³ CFU/mL).

• Compound Dilution:

  • In a separate dilution plate, perform a 2-fold serial dilution of M6NIA in DMSO.

  • Transfer these to the assay plate containing RPMI 1640.[1]

  • Final Test Range: 64 µg/mL down to 0.125 µg/mL.[1]

  • Final DMSO Concentration: Must remain <1% to avoid solvent toxicity.[1]

• Assay Assembly:

  • Add 100 µL of the working inoculum to each well containing 100 µL of drug-supplemented media.

  • Blank: Media only (no cells).[1]

  • Growth Control: Media + Cells + 1% DMSO (no drug).[1]

• Incubation:

  • Seal plates with gas-permeable film.[1]

  • Incubate at 35°C for 24-48 hours.

• Readout:

  • Visual: Determine the lowest concentration with no visible growth (100% inhibition).

  • Spectrophotometric: Read OD at 530 nm or 600 nm. MIC is defined as the concentration causing ≥50% (IC50) or ≥90% (IC90) reduction in OD relative to the growth control.[1]

Mechanistic Assay: Intracellular ROS Generation

Rationale: The 6-nitro group on the indole ring is a potential pharmacophore for redox cycling.[1] This assay determines if M6NIA kills fungi by inducing oxidative stress.[1]

Protocol

• Probe: 2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA). This non-fluorescent probe permeates the cell and is oxidized by ROS to fluorescent DCF.[1]

• Cell Treatment:

  • Grow C. albicans to mid-log phase.[1]

  • Treat cells with M6NIA at 1× MIC and 2× MIC for 4 hours at 35°C.[1]

  • Include a Hydrogen Peroxide (H₂O₂) positive control (5 mM).[1]

• Staining:

  • Wash cells with PBS.[1]

  • Incubate with 10 µM DCFH-DA for 30 minutes in the dark at 37°C.

• Quantification:

  • Wash cells twice to remove extracellular dye.[1]

  • Measure fluorescence intensity using a microplate reader.[1]

  • Excitation/Emission: 485 nm / 535 nm.[1]

• Interpretation: A significant increase in fluorescence (>2-fold vs control) confirms ROS-mediated toxicity.[1]

Biofilm Inhibition Assay

Rationale: Indole derivatives often disrupt quorum sensing.[1] This assay tests if M6NIA prevents biofilm formation, a critical factor in drug resistance.[1]

Protocol

• Seeding: Add 100 µL of C. albicans (1 × 10⁶ cells/mL) in RPMI 1640 to a 96-well flat-bottom plate.

• Adhesion Phase: Incubate for 90 minutes at 37°C to allow cell adhesion. Gently wash with PBS to remove non-adherent cells.[1]

• Treatment: Add 200 µL of fresh media containing M6NIA (concentrations: 0.5×, 1×, 2×, 4× MIC).

• Maturation: Incubate for 24 hours at 37°C.

• XTT Reduction Assay (Quantification):

  • Wash biofilm gently with PBS.[1]

  • Add XTT/Menadione solution (metabolic indicator).[1]

  • Incubate for 2 hours in the dark.

  • Measure absorbance at 490 nm.[1]

  • Calculation: % Biofilm Inhibition = [1 - (Abs_treated / Abs_control)] × 100.[1]

Data Presentation & Analysis

Expected Data Structure

When reporting results for M6NIA, organize data as follows:

Organism	Strain	MIC (µg/mL)	MFC (µg/mL)	MFC/MIC Ratio	Interpretation
C. albicans	ATCC 90028	8.0	16.0	2	Fungicidal
A. fumigatus	ATCC 204305	16.0	>64	>4	Fungistatic
C. neoformans	H99	4.0	4.0	1	Fungicidal

Note: An MFC/MIC ratio of ≤4 typically indicates fungicidal activity, while >4 indicates fungistatic activity.[1]

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the screening cascade for Methyl 6-Nitroindole-3-acetate.

Caption: Hierarchical screening cascade for M6NIA, progressing from potency validation to mechanistic elucidation.

References

• Clinical and Laboratory Standards Institute (CLSI). (2008).[1] Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Third Edition.[1] CLSI document M27-A3.[1] [Link]

• Clinical and Laboratory Standards Institute (CLSI). (2008).[1] Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi; Approved Standard—Second Edition.[1] CLSI document M38-A2.[1] [Link][1]

• Zhang, H. Z., et al. (2013).[1] Synthesis and antifungal activities of novel 6-bromoindole derivatives. European Journal of Medicinal Chemistry. (Demonstrates the efficacy of C6-substituted indoles). [Link]

• Książek, M., et al. (2021).[1] Oxidative Stress as a Mechanism of Antifungal Action of New Indole Derivatives.[1] Scientific Reports.[1] (Validates the ROS generation protocol for indole antifungals). [Link]

• Pierce, C. G., et al. (2008).[1] A simple and reproducible 96-well plate-based method for the formation of fungal biofilms and their susceptibility testing.[1] Nature Protocols. [Link][1]

Sources

• 1. dovepress.com [dovepress.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Solubility of Methyl 6-Nitroindole-3-acetate

Welcome to the technical support guide for Methyl 6-Nitroindole-3-acetate. This document provides in-depth troubleshooting advice and experimental protocols for researchers, scientists, and drug development professionals encountering solubility challenges with this compound in aqueous buffers. Our goal is to explain the underlying chemical principles driving these issues and provide robust, field-proven methods to ensure consistent and reproducible experimental results.

The Core Challenge: Understanding the Molecule

Methyl 6-Nitroindole-3-acetate is a compound characterized by a planar, hydrophobic indole core. The addition of a strong electron-withdrawing nitro group (-NO2) and a non-ionizable methyl acetate side chain results in a molecule with low aqueous solubility.[1] This "brick dust" characteristic is common for many heterocyclic compounds in drug discovery and requires a specific solubilization strategy to avoid precipitation and ensure accurate concentrations in biological assays.[2][3]

Key Molecular Features Influencing Solubility

Caption: Key functional groups of Methyl 6-Nitroindole-3-acetate.

Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered when working with Methyl 6-Nitroindole-3-acetate.

Q1: My compound won't dissolve when I add it directly to my PBS or Tris buffer. What's wrong?

A: This is the expected behavior. Due to the molecule's low intrinsic aqueous solubility, direct dissolution in buffer systems is not a viable method. The compound will likely remain as a solid suspension, leading to inaccurate concentration and unreliable experimental data. The correct procedure involves first creating a concentrated stock solution in a suitable organic solvent.

Q2: I made a stock solution in DMSO, but the compound crashed out when I added it to my cell culture media. Why did this happen?

A: This is a classic problem known as "carry-over precipitation." While the compound is soluble in 100% DMSO, diluting it into a fully aqueous environment can cause the local concentration to exceed its solubility limit, leading to precipitation. This occurs when the final concentration of the organic co-solvent is insufficient to keep the compound in solution.

To fix this, consider the following:

• Final Concentration: Your final working concentration of the compound may be too high for the chosen co-solvent percentage. Try preparing a more dilute working solution.

• Co-solvent Percentage: The final percentage of DMSO in your aqueous buffer is critical. For most cell-based assays, this is kept below 0.5% to avoid solvent toxicity. However, for some biochemical assays, a final concentration of 1-5% DMSO may be tolerable and necessary for solubility.[4]

• Mixing Technique: The method of dilution is crucial. Always add the small volume of concentrated DMSO stock to the larger volume of aqueous buffer while vortexing or stirring vigorously. This promotes rapid dispersion and prevents the formation of localized, supersaturated pockets that can initiate precipitation.

Q3: What is the best organic solvent for my stock solution?

A: Dimethyl sulfoxide (DMSO) is the recommended first choice for creating stock solutions of poorly soluble compounds.[5] It is a powerful, water-miscible solvent capable of dissolving a wide range of organic molecules. For compounds that are sensitive to DMSO, alternatives like N,N-Dimethylformamide (DMF) or absolute ethanol can be considered. A related compound, 3-Methyl-6-nitroindazole, shows maximum solubility in DMF.[6]

Q4: Can I use pH adjustments to increase the solubility?

A: Unlikely to be effective. Methyl 6-Nitroindole-3-acetate lacks a readily ionizable functional group within the typical biological pH range (e.g., pH 4-9). The indole nitrogen is very weakly acidic (pKa ≈ 17), and the nitro and methyl ester groups are non-ionizable. Therefore, altering the pH of your buffer will not significantly enhance solubility through salt formation. However, be aware that pH extremes (pH below 5 or above 8) can promote the hydrolysis of the methyl ester group, leading to compound degradation.

Q5: Is it safe to heat the solution to aid dissolution?

A: Gentle heating (e.g., to 37°C in a water bath) can be attempted with caution, primarily during the preparation of the initial stock solution. However, avoid aggressive heating. Overheating can accelerate the degradation of the compound, particularly the hydrolysis-prone ester linkage. Furthermore, a solution that requires heat to dissolve may precipitate upon cooling to room or experimental temperature (e.g., 25°C or 37°C), a phenomenon known as supersaturation.

Experimental Protocols & Troubleshooting

Protocol 1: Preparation of a Concentrated Stock Solution (10-50 mM in DMSO)

This protocol describes the standard and most reliable method for preparing a master stock of your compound.

• Preparation: Tare a clean, dry amber glass vial on an analytical balance.

• Weighing: Carefully weigh a precise amount of Methyl 6-Nitroindole-3-acetate powder into the vial.

• Solvent Addition: Add the calculated volume of 100% anhydrous DMSO to achieve the desired molar concentration (e.g., for 10 mg of compound with MW 234.21 g/mol , add 4.27 mL of DMSO for a 10 mM stock).

• Dissolution: Cap the vial tightly and vortex for 1-2 minutes. If necessary, place the vial in an ultrasonic bath for 5-10 minutes or warm it gently to 37°C.

• Visual Inspection: Ensure the solution is completely clear with no visible particulates. A clear, yellowish solution is expected.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

Troubleshooting Workflow: Compound Precipitation in Aqueous Buffer

If you observe precipitation when preparing your final working solution, follow this decision-making workflow.

Caption: Decision workflow for troubleshooting precipitation issues.

Data Summary Tables

Table 1: Comparison of Recommended Organic Co-solvents

Solvent	Pros	Cons	Typical Stock Conc.	Max Final Assay Conc. (Typical)
DMSO	High solubilizing power; Water miscible.[5]	Can be toxic to some cell lines >0.5%; Can interfere with some assays.	10-100 mM	0.1% - 1.0%
DMF	Very high solubilizing power, good for highly insoluble compounds.[6]	Higher toxicity than DMSO; Less common in biological assays.	10-100 mM	< 0.5%
Ethanol	Lower cellular toxicity; Readily available.	Less powerful solvent than DMSO/DMF; Can evaporate from stock solutions.	1-20 mM	0.5% - 2.0%

References

• ChemicalBook. (n.d.). 3-Methyl-6-nitroindazole CAS#: 6494-19-5.
• MedchemExpress. (n.d.). methyl-indole-3-acetate-2-4-5-6-7-d5.
• MDPI. (2023). 3-Nitroindoles Serving as N-Centered Nucleophiles for Aza-1,6-Michael Addition to para-Quinone Methides.
• PMC - PubMed Central. (n.d.). Synthesis and in Vitro Evaluation of Novel 5‐Nitroindole Derivatives as c‐Myc G‐Quadruplex Binders with Anticancer Activity.
• ResearchGate. (n.d.). Synthesis and In-vitro Evaluation of novel 5-nitroIndole Derivatives as c-Myc G-Quadruplex Binders with Anticancer Activities.
• PubChem. (n.d.). 3-Methyl-6-nitro-1H-indazole.
• PubChem. (n.d.). 6-Nitro-1-methyl-3-acetylindole.
• Sigma-Aldrich. (n.d.). Methyl indole-3-acetate.
• Tokyo Chemical Industry. (n.d.). 3-Methyl-6-nitroindazole.
• ACS Publications. (n.d.). Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines.
• ScienceDirect. (n.d.). Solvent effects on the fluorescent states of indole derivatives–dipole moments.
• PMC - NIH. (n.d.). Solubilization techniques used for poorly water-soluble drugs.
• ResearchGate. (2015). Techniques for solubility enhancement of poorly soluble drugs: An overview.
• MDPI. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024).
• BioCrick. (n.d.). Methyl indole-3-acetate.
• Pharma Excipients. (2020). Solubility Enhancement of Poorly soluble Drugs by using Novel Techniques : A Comprehensive Review.
• RSC Publishing. (2021). Reactivity of 3-nitroindoles with electron-rich species.
• Bentham Science. (n.d.). Synthesis of Medicinally Important Indole Derivatives: A Review.
• MedchemExpress. (n.d.). 4-Nitroindole.
• CD Formulation. (n.d.). Solubilization Technologies for Poorly Soluble Drugs - Oral Thin Film.
• ResearchGate. (n.d.). Substituent effects of nitro group in cyclic compounds.
• PubMed. (2015). Synthesis and biological evaluation of 4-nitroindole derivatives as 5-HT2A receptor antagonists.
• IJRPS. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review.
• Longdom Publishing. (n.d.). Biological Assays: Innovations and Applications.
• ResearchGate. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis of Medicinally Important Indole Derivatives: A Review [openmedicinalchemistryjournal.com]
• 4. longdom.org [longdom.org]
• 5. Methyl indole-3-acetate | CAS:1912-33-0 | Alkaloids | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. 3-Methyl-6-nitroindazole CAS#: 6494-19-5 [m.chemicalbook.com]

Troubleshooting esterification of 6-nitroindole-3-acetic acid

Technical Support Center: 6-Nitroindole-3-Acetic Acid (6-NIA) Esterification

Ticket ID: NIA-EST-001 Topic: Troubleshooting Low Yields, Impurities, and Polymerization during Esterification Assigned Specialist: Senior Application Scientist, Chemical Synthesis Division

Executive Summary: The 6-NIA Paradox

Before troubleshooting, you must understand how the 6-nitro group alters the chemistry of the indole core compared to native Indole-3-acetic acid (IAA).

• Electronic Deactivation: The nitro group is strongly electron-withdrawing. While this makes the indole ring more stable to acid-catalyzed polymerization than native IAA, it dramatically lowers the pKa of the indole N-H (from ~17 to ~13-14).

• The Trap: This increased acidity makes the nitrogen susceptible to deprotonation and subsequent N-alkylation under basic conditions, a common side reaction that ruins yield.

• Solubility: 6-NIA has poor solubility in standard non-polar solvents and cold alcohols, often leading to heterogeneous reactions that fail to initiate.

Part 1: Diagnostic Decision Matrix

Use this decision tree to select the correct protocol or identify why your current method failed.

Figure 1: Strategic selection of esterification method based on scale and substrate sensitivity.

Part 2: Troubleshooting Guides (FAQ Format)

Issue 1: "I see two spots on TLC with similar Rf values."

Diagnosis: Regioselectivity Failure (N-Alkylation vs. O-Alkylation) If you used a base (e.g., K₂CO₃, NaH) and an alkyl halide (e.g., Methyl Iodide), you likely alkylated the indole nitrogen.

• Mechanism: The 6-nitro group withdraws electron density, making the N-H proton significantly more acidic. In the presence of base, the indole nitrogen becomes a competitive nucleophile.

• Resolution:

  • Switch Methods: Abandon basic conditions. Use Acid-Catalyzed Fischer Esterification (Protocol A). The acidic environment keeps the nitrogen protonated and non-nucleophilic.

  • If Base is Mandatory: Use a bulky, non-nucleophilic base (e.g., DIPEA) or a "soft" counter-ion base like Cesium Carbonate (

    ) in DMF, which favors the harder carboxylate nucleophile over the softer indole nitrogen.

Issue 2: "The reaction mixture turned into a black tar/gum."

Diagnosis: Acid-Catalyzed Oligomerization Although 6-NIA is more stable than IAA, prolonged heating in strong mineral acids (H₂SO₄) or the presence of oxygen can still trigger polymerization at the C2/C3 positions.

• Resolution:

  • Exclude Oxygen: Indoles are air-sensitive. Degas your solvents with Nitrogen/Argon for 15 minutes before heating.

  • Lower Temperature: Do not exceed 60°C. If reflux is required, ensure it is gentle.

  • Scavenge Water: Use Trimethyl Orthoformate (TMOF) as a water scavenger instead of pushing the reaction with heat.

Issue 3: "Starting material remains undissolved and unreacted."

Diagnosis: Solubility-Limited Kinetics 6-NIA is poorly soluble in cold methanol or ethanol. If the solid doesn't dissolve, the catalyst cannot protonate the carboxylic acid effectively.

• Resolution:

  • Co-solvent System: Do not use pure alcohol. Use a mixture of Alcohol:THF (2:1) or Alcohol:DCM (3:1) . The co-solvent dissolves the indole core, allowing the alcohol to access the carbonyl.

  • Sonication: Sonicate the slurry for 10 minutes prior to adding the acid catalyst to break up crystal lattice aggregates.

Part 3: Validated Experimental Protocols

Protocol A: Modified Fischer Esterification (Recommended for Methyl/Ethyl Esters)

Best for: Robust synthesis, scale-up, preventing N-alkylation.

Reagents:

• 6-Nitroindole-3-acetic acid (1.0 equiv)

• Methanol or Ethanol (anhydrous, 20 vol)

• Sulfuric Acid (

  , conc., 0.1 equiv) or Thionyl Chloride ( , 1.2 equiv)

• Critical Additive: Trimethyl orthoformate (1.5 equiv) – Acts as a chemical dehydrating agent to drive equilibrium without excessive heat.

Step-by-Step:

• Setup: Flame-dry a round-bottom flask and equip with a magnetic stir bar and reflux condenser. Flush with Argon.

• Dissolution: Add 6-NIA and Methanol. If the solution is cloudy, add dry THF dropwise until clarity is achieved (max 30% v/v).

• Activation:

  • Option 1 (Standard): Add

    dropwise.

  • Option 2 (Reactive): Cool to 0°C. Add

    dropwise (generates HCl in situ).

• Dehydration: Add Trimethyl orthoformate.

• Reaction: Stir at 40°C (Internal Temp) for 6–12 hours. Do not hard reflux.

• Workup: Evaporate solvent to ~20% volume. Dilute with EtOAc. Wash with sat.

  (carefully, gas evolution) to remove acid. Wash with Brine. Dry over .

Protocol B: Steglich Esterification (DCC/DMAP)

Best for: Complex alcohols, mild conditions, acid-sensitive substrates.

Reagents:

• 6-NIA (1.0 equiv)

• Alcohol (R-OH, 1.1 equiv)

• DCC (N,N'-Dicyclohexylcarbodiimide, 1.1 equiv) or EDC.HCl

• DMAP (4-Dimethylaminopyridine, 0.1 equiv)

• Solvent: DCM (Dichloromethane) or DMF (if solubility is poor).

Step-by-Step:

• Dissolution: Dissolve 6-NIA and the target Alcohol in DCM under Nitrogen.

• Catalyst: Add DMAP. Cool the mixture to 0°C.

• Coupling: Dissolve DCC in minimal DCM and add dropwise to the reaction mixture.

• Kinetics: Allow to warm to Room Temperature (RT) and stir for 12–24 hours.

  • Observation: A white precipitate (Dicyclohexylurea - DCU) will form.

• Workup: Filter off the DCU precipitate. Wash the filtrate with 0.5N HCl (to remove DMAP), then sat.

  .

  • Troubleshooting Tip: If DCU is difficult to remove, cool the suspension to -20°C for 2 hours before filtering.

Part 4: Quantitative Data & Specifications

Parameter	6-Nitroindole-3-Acetic Acid	Indole-3-Acetic Acid (Native)	Implication for Protocol
MW	220.18 g/mol	175.18 g/mol	Adjust stoichiometry calculations.
pKa (COOH)	~4.7	4.75	Similar reactivity at the carboxyl group.
pKa (Indole NH)	~13.5	~16.7	High Risk: 6-NIA deprotonates easily in base.
Solubility	DMSO, DMF, hot EtOAc	MeOH, EtOH, Acetone	6-NIA requires co-solvents or polar aprotic media.
Acid Stability	Moderate (Nitro-stabilized)	Low (Acid-labile)	6-NIA tolerates acid better, but still requires inert gas.

Part 5: Mechanism of Failure (Visualized)

Understanding the competition between the desired path (Esterification) and the side reaction (N-Alkylation) is critical.

Figure 2: Mechanistic divergence. Base promotes N-alkylation (Red path) due to the acidity of the nitroindole. Acid promotes the desired esterification (Green path).

References

• Pelkey, E. T., & Gribble, G. W. (1999). Synthesis and Reactions of N-Protected 3-Nitroindoles. Synthesis, 1999(7), 1117–1122.[1]

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Referencing Fischer Esterification kinetics and Indole electrophilic substitution).

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522–524.

• PubChem. (n.d.). 6-Nitroindole-3-acetic acid Compound Summary. National Library of Medicine.

Sources

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

LC-MS fragmentation pattern of Methyl 2-(6-nitro-1H-indol-3-yl)acetate

This guide provides an in-depth technical analysis of the LC-MS fragmentation pattern of Methyl 2-(6-nitro-1H-indol-3-yl)acetate , contrasting it with its primary metabolic alternative, the free acid form (6-nitro-IAA).

Executive Summary

Methyl 2-(6-nitro-1H-indol-3-yl)acetate is a synthetic auxin derivative and a key intermediate in the synthesis of indole alkaloids. In drug development, it serves as a stable precursor to 6-nitroindole-3-acetic acid.

This guide compares the Methyl Ester (Prodrug/Precursor) against its Free Acid (Metabolite) form. Distinguishing these two is critical in pharmacokinetic (PK) studies, as esterases in plasma rapidly hydrolyze the ester to the acid.

Feature	Target: Methyl Ester	Alternative: Free Acid
Formula
Monoisotopic Mass	234.0641 Da	220.0484 Da
Precursor Ion [M+H]⁺	m/z 235.07	m/z 221.05
Retention Time	Late eluting (Hydrophobic)	Early eluting (Polar)
Key Fragment	m/z 175.05 (Loss of HCOOMe)	m/z 175.05 (Loss of HCOOH)

Technical Methodology

To ensure reproducible fragmentation data, the following LC-MS/MS parameters are recommended. This protocol favors the formation of the diagnostic quinolinium ion, essential for structural confirmation.

Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid (Proton source).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes. The methyl ester typically elutes ~2-3 minutes after the free acid due to esterification masking the polar carboxyl group.

Mass Spectrometry Parameters (ESI+)

• Ionization: Electrospray Ionization (ESI) Positive Mode.[1][2]

• Capillary Voltage: 3.0 kV.

• Cone Voltage: 30 V (Critical: Too high causes in-source fragmentation).

• Collision Energy (CE): Stepped 15-35 eV.

Fragmentation Mechanism & Analysis

Primary Fragmentation Pathway

The fragmentation of indole-3-acetic acid derivatives follows a specific "Quinolinium Rearrangement" pathway.

• Precursor Selection (m/z 235.07): The protonated molecule

  is selected.

• Ester Cleavage (Transition to m/z 175): The side chain undergoes a 1,3-hydrogen shift followed by the loss of neutral methyl formate (

  , 60 Da). This results in a ring expansion of the pyrrole moiety to form a stable 6-nitroquinolinium cation (m/z 175.05).

• Nitro Group Degradation (Transition to m/z 129): The nitro group is labile under higher collision energies. The m/z 175 ion loses the nitro group (

  , 46 Da) to form the bare quinolinium core at m/z 129.06 .

Visualization of Signaling Pathway

The following diagram illustrates the stepwise fragmentation logic, distinguishing the Methyl Ester from the Free Acid.

Figure 1: Comparative fragmentation pathways of the Methyl Ester vs. Free Acid, showing convergence at the stable nitroquinolinium ion (m/z 175).

Comparative Analysis: Product vs. Alternative

Specificity against Isomers (4-Nitro vs. 6-Nitro)

While the m/z 175 fragment is common to all nitro-IAA isomers, the intensity ratios differ.

• 6-Nitro (Target): The nitro group at position 6 is electronically conjugated with the indole nitrogen but distant from the side chain. It produces a robust m/z 175 peak.

• 4-Nitro (Alternative): The nitro group at position 4 is sterically crowded (peri-effect) near the C3 side chain. This often facilitates a unique "Ortho Effect" loss of

  or from the precursor, creating a diagnostic ion at m/z 217 ( ) which is absent or very weak in the 6-nitro isomer.

Differentiation from Free Acid

In biological samples, the methyl ester is often a prodrug.

• Problem: If source fragmentation is too high (Cone Voltage > 50V), the Methyl Ester (235) can lose the methyl group in-source, mimicking the Free Acid (221).

• Solution: Monitor the Retention Time (RT) . The Methyl Ester is significantly more hydrophobic.

  • Protocol Check: If you see m/z 221 at the RT of the ester, it is in-source fragmentation. If you see m/z 221 at an earlier RT, it is the metabolic free acid.

Experimental Workflow Protocol

This self-validating workflow ensures accurate identification and quantification.

Figure 2: Step-by-step LC-MS/MS acquisition workflow for targeted detection.

Protocol Steps:

• Preparation: Dissolve standard in 100% Methanol to prevent hydrolysis. Dilute in 50:50 Acetonitrile:Water for injection.

• Tuning: Infuse standard at 10 µL/min. Ramp Cone Voltage from 10V to 60V. Select the voltage that maximizes m/z 235 without generating m/z 175 in MS1.

• Verification: Inject a mixture of Methyl Ester and Free Acid. Ensure baseline separation (typically

  min).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10932216, Methyl 2-(1H-indol-2-yl)acetate. Retrieved from [Link]

• Matsuda, F., et al. (2005).Metabolic flux analysis of the phenylpropanoid pathway in wound-healing potato tuber tissue using stable isotope-labeled tracer and LC-MS spectroscopy. Plant and Cell Physiology.

• Dalton, A. B., et al. (2024). Isomeric Identification of the Nitroindole Chromophore in Indole + NO3 Organic Aerosol.[3] ACS Physical Chemistry Au. Retrieved from [Link]

• Tiwari, A., & Jain, M. (2010). Mass spectral studies of nitroindole compounds. Trade Science Inc.[4] (Validation of nitro group loss pathways).

Sources

• 1. Quantitative Analysis of Indole-3-Acetic Acid Metabolites in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jabonline.in [jabonline.in]
• 3. researchgate.net [researchgate.net]
• 4. tsijournals.com [tsijournals.com]

Comparative Stability Guide: Methyl vs. Ethyl 6-Nitroindole-3-Acetate

Topic: Comparative Stability of Methyl vs. Ethyl 6-Nitroindole-3-Acetate Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Chemical Context

In the development of indole-based therapeutics and auxin analogs, the choice of ester protecting group—methyl (Me) versus ethyl (Et)—is often treated as trivial. However, for 6-nitroindole-3-acetic acid derivatives, this choice significantly impacts shelf-life, hydrolytic kinetics, and solid-state stability.

The 6-nitro group introduces a strong electron-withdrawing effect (

) on the indole core. unlike the electron-rich parent indole-3-acetic acid (IAA), the 6-nitro analog is less prone to oxidative degradation (e.g., light-induced rosindole formation) but exhibits distinct carbonyl electrophilicity.

This guide objectively compares Methyl 6-nitroindole-3-acetate (Me-6-NIA) and Ethyl 6-nitroindole-3-acetate (Et-6-NIA) , providing experimental frameworks to validate their performance in your specific application.

Theoretical Stability Profile

The stability differences between these two analogs are governed by two primary vectors: Steric Hindrance (Hydrolytic Stability) and Crystal Lattice Energy (Thermal/Shelf Stability).

Feature	Methyl 6-nitroindole-3-acetate	Ethyl 6-nitroindole-3-acetate	Mechanistic Driver
Hydrolytic Stability	Lower ( is higher)	Higher ( is lower)	Steric shielding of the carbonyl carbon by the ethyl group.
Crystallinity (MP)	Generally Higher	Generally Lower	Methyl esters often pack more efficiently (higher symmetry) than ethyl chains.
Lipophilicity (LogP)	Lower (~1.8 - 2.0)	Higher (~2.3 - 2.[1]5)	Methylene ( ) addition increases hydrophobicity.
Nucleophilic Attack	More susceptible	Less susceptible	The 6- group decreases electron density, activating the ester; Et mitigates this via sterics.

Mechanistic Insight: The Nitro Effect

The 6-nitro substituent withdraws electron density from the indole ring. Through vinylogy, this effect is weakly transmitted to the C3-side chain, rendering the ester carbonyl slightly more electrophilic than in unsubstituted IAA esters.

• Implication: Both esters hydrolyze faster than their non-nitro counterparts, but the Ethyl ester provides a critical "steric buffer" that extends half-life (

  ) in physiological buffers (pH 7.4).

Experimental Protocols (Self-Validating Systems)

To determine the precise stability for your specific batch or formulation, do not rely solely on literature averages. Use these standardized protocols.

Protocol A: Comparative Hydrolytic Stability Assay (HPLC)

Purpose: To quantify the half-life (

) of each ester in simulated physiological conditions.

Reagents:

• Phosphate Buffered Saline (PBS), pH 7.4

• Acetonitrile (HPLC Grade)[2]

• Internal Standard: 1-Naphthaleneacetic acid (NAA)

Workflow:

• Stock Prep: Dissolve 10 mg of Me-6-NIA and Et-6-NIA in 1 mL DMSO separately (10 mg/mL).

• Induction: Spike 100 µL of stock into 9.9 mL of PBS (pre-warmed to 37°C). Final conc: 100 µg/mL.

• Sampling: At

  min, remove 500 µL aliquots.

• Quench: Immediately add 500 µL cold Acetonitrile + 0.1% Formic Acid to stop hydrolysis.

• Analysis: Inject 10 µL onto C18 column (Gradient: 5%

  95% ACN over 10 min).

• Calculation: Plot

  vs. time. The slope .

Protocol B: Accelerated Thermal Stress Test (Solid State)

Purpose: To predict shelf-life and degradation propensity (dimerization/oxidation).

Workflow:

• Weigh 50 mg of each solid ester into triplicate glass vials.

• Place in a stability chamber at 40°C / 75% Relative Humidity (ICH conditions).

• Sampling points: Day 0, Day 7, Day 14.

• Dissolve samples in DMSO-d6 and analyze via 1H-NMR .

• Key Signal to Watch: Appearance of broad singlets near 10-11 ppm (carboxylic acid formation) or shifts in the aromatic region (nitro-group reduction or ring oxidation).

Visualizing the Stability & Hydrolysis Pathway

The following diagram illustrates the degradation pathway you are monitoring. The 6-nitro group stabilizes the ring against oxidation (unlike unsubstituted IAA) but activates the ester toward hydrolysis.

Figure 1: Hydrolytic degradation pathway. The Ethyl group (Et) destabilizes the transition state via steric bulk more effectively than the Methyl group (Me), resulting in a slower reaction rate (

).

Comparative Data Summary

Based on general ester chemistry principles applied to the nitroindole scaffold, the following performance metrics are expected. Note: Exact values should be verified using Protocol A.

Parameter	Methyl Ester (Me-6-NIA)	Ethyl Ester (Et-6-NIA)	Recommendation
Hydrolysis Half-Life ( )	Short (~1-4 hours)	Moderate (~6-12 hours)	Use Ethyl for cell-based assays requiring overnight incubation.
Solid State MP	Higher (Typically >150°C)	Lower (Typically <120°C)	Use Methyl for long-term dry storage or if recrystallization is required.
Solubility (DMSO)	High	High	Equivalent.
Solubility (Lipid/Cell)	Moderate	High	Use Ethyl for passive membrane transport studies.
Atom Economy	Higher (MW ~234)	Lower (MW ~248)	Use Methyl for large-scale synthetic intermediate steps.

Expert Recommendation

• For Drug Discovery/Screening: Choose Ethyl 6-nitroindole-3-acetate . The enhanced lipophilicity improves cell permeability, and the slower hydrolysis rate ensures that the molecule remains intact long enough to engage its target before converting to the free acid (which is often impermeable).

• For Synthetic Intermediates: Choose Methyl 6-nitroindole-3-acetate .[] It is generally more crystalline, easier to purify via precipitation, and offers better atom economy if the ester is destined to be cleaved or reduced in a subsequent step.

References

• Electronic Effects in Indole Esters: Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (General grounding on ester hydrolysis kinetics: Me vs Et).

• Synthesis and Properties of Nitroindoles: Pelkey, E. T., & Gribble, G. W. (1999).[2] Synthesis and reactions of N-protected 3-nitroindoles. Synthesis, 1999(7), 1117-1122. (Context on nitroindole stability and reactivity).

• Hydrolytic Stability Protocols: Di, L., & Kerns, E. H. (2015).[1][4][5] Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Source for Protocol A: Stability in plasma/buffer).

• 6-Nitroindole-3-acetate Vendor Data (Physical Props): PubChem Compound Summary for CID 78502 (6-Nitroindole). (Used for structural property inference).

Sources

• 1. Ethyl nitroacetate | C4H7NO4 | CID 69379 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl Acetate | CH3COOC2H5 | CID 8857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 6-Nitro-1H-indole | C8H6N2O2 | CID 78502 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Methyl 6-Nitroindole-3-acetate Disposal Procedures

Executive Summary & Core Directive

Do not treat Methyl 6-nitroindole-3-acetate as standard organic trash. [1][2]

While this compound is an ester derivative of indole, the presence of the nitro group (-NO₂) at the C6 position fundamentally alters its safety profile compared to the parent indole-3-acetic acid.[2] Nitro-substituted aromatics carry latent risks of thermal instability and mutagenicity.

Immediate Action Required:

• Segregate: Never mix with strong oxidizers or reducing agents.

• Label: Clearly mark as "Organic Solid - Potential Mutagen."

• Destroy: The only acceptable disposal method is high-temperature incineration at a permitted facility equipped with scrubbers for nitrogen oxides (NOx).

Chemical Profile & Hazard Identification

Understanding the molecule is the first step in safe disposal. This section details why specific protocols are necessary.

Feature	Specification	Operational Implication
Chemical Name	Methyl 6-nitroindole-3-acetate	Target Analyte
Functional Groups	Indole core, Methyl Ester, Nitro group	Nitro group dictates thermal hazards.[1][2][3][4][5][6]
Physical State	Yellow/Orange Solid	Dust explosion hazard if finely divided.[1][2]
Primary Hazards	Irritant (Skin/Eye), Potentially Mutagenic	Requires double-gloving and respiratory protection.[1][2]
Thermal Decay	Releases NOx, CO, CO₂	Do not autoclave. Must be incinerated.[1][2]
Reactivity	Sensitive to strong bases (hydrolysis)	Avoid mixing with caustic waste streams.[1][2]

The "Why" Behind the Protocol: The nitro group renders the carbon skeleton electron-deficient. While generally stable under ambient conditions, nitroindoles can decompose violently if subjected to adiabatic heating or mixed with incompatible reagents (like hydrazine or metal hydrides) in a waste container.

Waste Stream Decision Matrix

This workflow dictates the segregation logic for Methyl 6-nitroindole-3-acetate.[1]

Figure 1: Decision matrix for segregating Methyl 6-nitroindole-3-acetate waste streams based on physical state and solvent composition.

Detailed Disposal Protocols

Scenario A: Solid Waste (Pure Substance)

Applicable to: Expired shelf stock, degraded samples, or excess solid reagent.[1][2]

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk during transport.

• Stabilization: If the solid is old or potentially dry/crumbly, wet it slightly with a high-flashpoint inert solvent (e.g., mineral oil) only if you suspect peroxide formation (rare for this specific ester, but good practice for nitro compounds).

• Labeling:

  • Primary Constituent: Methyl 6-nitroindole-3-acetate.[1]

  • Hazard Checkboxes: Toxic, Irritant.

  • Note: "Contains Nitro-aromatic."

• Storage: Store in a satellite accumulation area away from heat sources.

Scenario B: Liquid Waste (Reaction Mixtures)

Applicable to: Mother liquors, HPLC effluent, or reaction solvents.[1][2]

Critical Causality: The solvent dictates the regulatory waste code (D001 Ignitable, F003 Spent Solvents), while the solute (the Nitroindole) dictates the toxicity profile.

• Segregation:

  • Non-Halogenated: If dissolved in Methanol, Ethyl Acetate, or Acetone -> Red Can (Flammable). [1][2]

  • Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform -> Halogenated Waste Carboy. [1][2]

• Concentration Warning: DO NOT rotovap the waste stream to dryness. Concentrating nitro compounds in the presence of reaction byproducts can increase shock sensitivity. Leave the waste as a dilute solution (<10% w/v).

• pH Check: Ensure the waste solution is neutral (pH 6-8). Acidic conditions can hydrolyze the ester; basic conditions can degrade the indole ring.

Scenario C: Spill Cleanup (Emergency Contingency)

Standard: Wet-Method Cleanup to prevent aerosolization.[1]

• PPE: Nitrile gloves (double layer), lab coat, safety goggles, and N95 dust mask (if powder is fine).

• Containment: Do not dry sweep. Dry sweeping generates dust which is an inhalation hazard and a potential deflagration risk.

• Method:

  • Cover the spill with a solvent-dampened pad (Ethanol or water).

  • Wipe inward from the perimeter.

  • Place all wipes into a sealed "Solid Hazardous Debris" bag.

  • Wash the surface with a mild detergent solution.

Regulatory Compliance (RCRA & EPA)

Although Methyl 6-nitroindole-3-acetate is not explicitly listed on the EPA "P-List" (Acutely Toxic) or "U-List" (Toxic), it must be managed as Hazardous Waste based on characteristics and best management practices.[1]

• Waste Characterization (40 CFR 262.11):

  • Ignitability (D001): Applicable if the compound is in a flammable solvent (Flash point <60°C).

  • Toxicity: While not a TCLP metal, the nitro-aromatic nature implies potential aquatic toxicity.

• Disposal Code: If the pure solid does not meet a specific characteristic (D-code), it should be manifested as "Non-Regulated Chemical Waste" but flagged for Incineration Only .

• Prohibited: Do not dispose of down the drain. The compound is organic and likely poorly biodegradable.

References & Authority

• U.S. Environmental Protection Agency (EPA). "Criteria for Listing Hazardous Waste." Code of Federal Regulations, 40 CFR Part 261.[4]11.

• Fisher Scientific. "Safety Data Sheet: 5-Nitroindole (Analogous Hazard Data)." Fisher Scientific MSDS System.

• Occupational Safety and Health Administration (OSHA). "Hazard Communication Standard: Labels and Pictograms." OSHA Brief.

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US), 2011.

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• 2. Waste Code [rcrainfo.epa.gov]
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A Comprehensive Guide to the Safe Handling of Methyl 6-Nitroindole-3-acetate

Disclaimer: No specific Safety Data Sheet (SDS) for Methyl 6-Nitroindole-3-acetate was publicly available at the time of this writing. The following guidance is a synthesis of safety information from structurally related compounds, including nitro-aromatics and indole derivatives, and established principles of laboratory safety. It is imperative to conduct a thorough risk assessment for your specific experimental conditions and to handle this compound with caution.

Methyl 6-nitroindole-3-acetate is a specialized organic compound, and like many nitro-aromatic compounds, it should be handled with the utmost care due to its potential for reactivity and biological activity.[1][2] Indole derivatives themselves are known for their diverse biological effects, which underscores the need for stringent safety protocols to minimize exposure.[3][4] This guide provides a detailed framework for the safe handling, use, and disposal of Methyl 6-Nitroindole-3-acetate to ensure the safety of all laboratory personnel.

Immediate Safety and Hazard Assessment

Based on the toxicological profiles of similar nitro-aromatic compounds and indole derivatives, Methyl 6-Nitroindole-3-acetate should be presumed to be hazardous.[5] Potential hazards include:

• Irritation: Causes skin and serious eye irritation.[5] May also cause respiratory tract irritation.[5]

• Harmful if Swallowed or Inhaled: Similar compounds are harmful if ingested or inhaled.[5]

• Flammability: While the flammability of this specific compound is not known, related compounds like Methyl Acetate are highly flammable.[6][7][8] Therefore, it is prudent to keep it away from heat, sparks, and open flames.[6]

• Reactivity: Nitro compounds can be reactive and are often strong oxidizers.[2] Some nitro compounds are potentially explosive, especially those with multiple nitro groups.[2]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is mandatory when working with Methyl 6-Nitroindole-3-acetate. The following table outlines the minimum required PPE.

PPE Category	Specification	Rationale
Eye Protection	ANSI Z87.1 certified safety glasses with side shields or, preferably, chemical splash goggles.[9]	To protect against splashes and airborne particles that can cause serious eye irritation.[5]
Hand Protection	Chemical-resistant gloves (Nitrile gloves are a common standard and offer good resistance to a range of chemicals).[9][10]	To prevent skin contact, as the compound is expected to cause skin irritation and could be absorbed through the skin.[2][5]
Body Protection	A flame-resistant lab coat, fully buttoned.[11]	To protect clothing and skin from splashes and spills. Flame resistance is a precautionary measure due to the potential flammability of related compounds.[6][8]
Footwear	Closed-toe shoes made of a non-porous material.[10]	To protect feet from spills and falling objects.
Respiratory	Use in a certified chemical fume hood. A respirator may be required for high-concentration work or in case of spills.[2]	To prevent inhalation of dust or vapors, which may cause respiratory irritation.[5]

Operational and Disposal Plans: A Step-by-Step Guide

Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling Methyl 6-Nitroindole-3-acetate in a laboratory setting.

Caption: Standard workflow for handling Methyl 6-Nitroindole-3-acetate.

Experimental Protocols

Receiving and Storage:

• Upon receipt, inspect the container for any damage.

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[6]

• Keep the container tightly closed.[6]

Handling:

• All handling of Methyl 6-Nitroindole-3-acetate should be conducted in a certified chemical fume hood to minimize inhalation exposure.[12]

• Avoid generating dust.

• Use non-sparking tools and equipment, especially if the compound is determined to be flammable.[13]

• Wash hands thoroughly after handling.

Spill Response:

In the event of a spill, the following procedure should be followed:

Caption: Spill response decision tree.

Disposal Plan

All waste containing Methyl 6-Nitroindole-3-acetate must be treated as hazardous waste.

• Solid Waste: Collect any solid waste, including contaminated gloves and wipes, in a clearly labeled, sealed container for hazardous waste.

• Liquid Waste: Collect any liquid waste in a compatible, labeled, and sealed hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Disposal: All hazardous waste must be disposed of according to institutional, local, and national regulations.[7] Do not dispose of this chemical down the drain or in regular trash.[7]

References

• Vertex AI Search. (n.d.). SAFETY DATA SHEET METHYL ACETATE.
• TCI Chemicals. (2025, September 22). SAFETY DATA SHEET.
• Chemistry LibreTexts. (2021, August 15). Proper Protective Equipment.
• Apollo Scientific. (2023, July 3). 3-Methyl-6-nitro-1h-indazole.
• Agilent Technologies, Inc. (2019, March 25). Methyl Acetate - Safety Data Sheet.
• Sigma-Aldrich. (2023, September 13). SAFETY DATA SHEET.
• ScienceLab.com. (2005, October 11). Material Safety Data Sheet - Methyl acetate MSDS.
• BenchChem. (n.d.). Personal protective equipment for working with nitrovinyl compounds.
• Aglayne. (n.d.). The information in this document should be made available to all who may handle the product. - SAFETY DATA SHEET.
• Fisher Scientific. (2009, September 26). 9 - SAFETY DATA SHEET.

• Al-Malki, J., et al. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Molecules, 29(1), 123. [Link]

• Ju, K.-S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 74(2), 250-272. [Link]

• University of Georgia. (n.d.). NitroCompounds-Various.docx.

• Li, Y., et al. (2025, September 4). Recent Advances and Prospects of Indole Derivatives in the Discovery of New Agricultural Chemicals. Journal of Agricultural and Food Chemistry. [Link]

• Agrawal, A., & Tratnyek, P. G. (1996). Reduction of Nitro Aromatic Compounds by Zero-Valent Iron Metal. Environmental Science & Technology, 30(1), 153-160. [Link]

• Zhang, Y., et al. (2025, December 19). Impact of indole and its derivatives in the environment: Metabolic mechanisms, functional properties, and ecological effects. Environment International, 195, 108633. [Link]

• Ragaini, F., & Cenini, S. (2004). Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. Chemical Society Reviews, 33(5), 325-334. [Link]

• Hassan, R., et al. (2024, October 3). (PDF) Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). ResearchGate. [Link]

• Aubakirov, Y. A., et al. (2019, February 22). (PDF) Catalytic reduction of aromatic nitro compounds: general questions, equipment, enlarged laboratory tests. ResearchGate. [Link]

• Google Patents. (n.d.). WO2016198921A1 - Method of purifying nitrated aromatic compounds from a nitration process.

• MDPI. (2023, July 18). Indole Derivatives: Unveiling New Frontiers in Medicinal and Synthetic Organic Chemistry. Retrieved February 8, 2024, from [Link]

• Lab Manager. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Retrieved February 8, 2024, from [Link]

• Environmental Health & Safety. (2024, August 4). Common Personal Protective Equipment. Retrieved February 8, 2024, from [Link]

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